Potassium silicate

• CAS No.: 1312-76-1
• Molecular Formula: K2O5Si2
• Molecular Weight: 214.36 g/mol
• IUPAC Name: dipotassium;oxido-[oxido(oxo)silyl]oxy-oxosilane
• InChI: InChI=1S/2K.O5Si2/c;;1-6(2)5-7(3)4/q2*+1;-2
• InChI Key: QQUPHDGGHUDUKR-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si]([O-])([O-])[O-].[K+].[K+].[K+].[K+]
• Color/Form: COLORLESS OR YELLOWISH, TRANSLUCENT, GLASS-LIKE PIECES; (SOLID) COLORLESS ANHYDROUS LUMP, SHATTERED OR GRANULAR; (SOLN) COLORLESS LIQ
• Other CAS No.: 14293-88-0; 1312-76-1
• physical_description: Colorless or yellowish hygroscopic solid; [Merck Index] White odorless powder; [Alfa Aesar MSDS]
• Pictograms: Corrosive; Irritant
• solubility: USUALLY VERY SLOWLY SOL IN COLD WATER; DEPENDING ON COMPOSITION, ALMOST INSOL IN COLD WATER; SOL IN WATER WHEN HEATED WITH IT UNDER PRESSURE; INSOL IN ALC

Description

Potassium orthosilicate (K₄SiO₄) is a significant inorganic compound prized in research for its role as a potent alkali metal silicate source. Its primary research value lies in materials science, where it serves as a crucial precursor for the synthesis of advanced ceramics, silica-based glasses, and specialty cements, imparting high thermal stability and modified structural properties. In catalytic applications, it is investigated as a solid base catalyst for organic transformations, including transesterification and Knoevenagel condensations, leveraging the reactivity of the orthosilicate anion. The mechanism of action for Potassium orthosilicate is fundamentally rooted in its ionic dissociation in solution or at elevated temperatures, which liberates highly reactive silicate (SiO₄⁴⁻) anions and potassium (K⁺) cations. This provides a source of soluble silica for the formation of silicate networks and a strong basic environment, facilitating nucleophilic attack and promoting deprotonation reactions in synthetic pathways. Its hygroscopic nature also makes it a subject of study in moisture-scavenging and corrosion-inhibiting coatings. This high-purity reagent is essential for developing novel inorganic materials and exploring sustainable catalytic processes.

Synthesis Methodologies and Advanced Preparations

Sol-Gel Synthesis Routes

The sol-gel process offers a versatile method for producing potassium silicate (B1173343) with high purity and homogeneity at relatively low temperatures. This technique involves the transition of a system from a liquid "sol" into a solid "gel" phase. The synthesis of potassium orthosilicate (B98303) via this route typically involves the hydrolysis and condensation of silicate precursors in an alkaline environment.

Hydrolysis of Silicate Precursors (e.g., Tetraethyl Orthosilicate)

A common precursor for the sol-gel synthesis of silicates is tetraethyl orthosilicate (TEOS). The process begins with the hydrolysis of TEOS, where the ethoxy groups (-OC₂H₅) are replaced by hydroxyl groups (-OH) in the presence of water. This reaction is catalyzed by either an acid or a base. For the synthesis of potassium orthosilicate, a basic catalyst, typically potassium hydroxide (B78521) (KOH), is used.

The hydrolysis reaction can be represented as follows: Si(OC₂H₅)₄ + 4H₂O → Si(OH)₄ + 4C₂H₅OH

Following hydrolysis, a condensation reaction occurs, where silanol (B1196071) groups (Si-OH) react with each other to form siloxane bonds (Si-O-Si), leading to the formation of a three-dimensional gel network.

Influence of Alkaline Conditions and Potassium Hydroxide Concentration

The alkaline conditions, provided by potassium hydroxide, are critical in the sol-gel synthesis of potassium orthosilicate. KOH acts as a catalyst for both the hydrolysis and condensation reactions. The concentration of KOH significantly influences the rate of these reactions and the structure of the resulting gel. Higher concentrations of KOH generally lead to faster reaction rates. The hydroxyl ions (OH⁻) from KOH promote the deprotonation of silanol groups, facilitating the condensation process. The potassium ions (K⁺) are incorporated into the silica (B1680970) network, leading to the formation of potassium silicate. The concentration of KOH can also affect the particle size and porosity of the final product.

Optimization of Reaction Parameters: pH, Temperature, and Precursor Ratios for Crystallinity and Phase Purity

To obtain potassium orthosilicate with high crystallinity and phase purity, careful optimization of several reaction parameters is essential. These parameters include pH, temperature, and the molar ratios of the precursors (e.g., TEOS to KOH and water to TEOS).

Parameter	Effect on Synthesis	Optimized Conditions for Crystalline K₂SiO₃
pH	Influences the rates of hydrolysis and condensation, and the stability of the sol. Higher pH generally favors condensation.	Alkaline pH is necessary for the incorporation of potassium ions.
Temperature	Affects the reaction kinetics. Higher temperatures can accelerate both hydrolysis and condensation, and promote crystallization.	Elevated temperatures, often followed by a calcination step, are typically required to achieve high crystallinity.
Precursor Ratios	The molar ratio of water to TEOS affects the completeness of hydrolysis. The ratio of KOH to TEOS determines the stoichiometry of the final product and influences the pH.	Stoichiometric ratios of K₂O to SiO₂ are targeted to obtain pure potassium orthosilicate.

This table presents a generalized overview of the effects of key parameters on the sol-gel synthesis of potassium orthosilicate. Specific optimal conditions can vary depending on the detailed experimental setup.

Hydrothermal Synthesis Approaches

Hydrothermal synthesis is another powerful method for preparing crystalline potassium orthosilicate. This technique involves chemical reactions in aqueous solutions at elevated temperatures and pressures in a closed system, such as an autoclave.

High-Temperature and High-Pressure Conditions for Polymorph Formation

The use of high temperatures and pressures in hydrothermal synthesis can lead to the formation of different crystalline forms, or polymorphs, of potassium orthosilicate. The specific polymorph obtained depends on the precise temperature and pressure conditions, as well as the starting materials and the duration of the synthesis. These conditions can influence the crystal structure and, consequently, the physical and chemical properties of the final product. For instance, hydrothermal synthesis at pressures of approximately 1–3 GPa has been shown to yield distinct polymorphs of orthosilicates.

Reactant Systems: Quartz Sand and Aqueous Potassium Hydroxide Solutions

A common and economically viable reactant system for the hydrothermal synthesis of this compound solutions involves the reaction of quartz sand (a crystalline form of silicon dioxide, SiO₂) with an aqueous solution of potassium hydroxide. researchgate.net The reaction is typically carried out in a pressure reactor at temperatures ranging from 150°C to 300°C. researchgate.net The pressure inside the reactor corresponds to the saturated water vapor pressure at these temperatures.

The fundamental reaction can be described as: SiO₂ (quartz) + 2KOH (aq) → K₂SiO₃ (aq) + H₂O

The concentration of the potassium hydroxide solution and the reaction temperature are key factors that determine the rate of dissolution of quartz and the composition of the resulting this compound solution.

Reactant System	Temperature Range (°C)	Pressure Conditions	Resulting Product
Quartz Sand & Aqueous KOH	150 - 300	Saturated water vapor pressure	Aqueous this compound solution

This table summarizes a typical reactant system and conditions for the hydrothermal synthesis of this compound solutions.

Control of Hydrothermal Parameters: Temperature, Pressure, and Reaction Time

Hydrothermal synthesis offers a versatile method for producing this compound solutions. This process involves the reaction of a silica source, such as quartz sand, with an aqueous potassium hydroxide solution in a closed system under controlled conditions. The key parameters influencing the final product are temperature, pressure, and the duration of the reaction.

Typically, these reactions are conducted in a pressure reactor at temperatures ranging from 150 to 300°C. google.comgoogle.com The pressure within the reactor corresponds to the saturated water vapor pressure at the chosen temperature. google.comgoogle.com By manipulating these conditions, it is possible to produce this compound solutions with specific molar ratios of silica (SiO₂) to potassium oxide (K₂O). For instance, hydrothermal treatment can yield solutions with SiO₂:K₂O molar ratios of less than 2.75:1. google.com

Further refinement of the product can be achieved through a two-stage hydrothermal process. In this method, an initial this compound solution is produced and then reacted with quartz that has been tempered at temperatures exceeding 1100°C. google.com This subsequent reaction, carried out under the same hydrothermal conditions, can increase the SiO₂:K₂O molar ratio to between 2.75:1 and 4.20:1. google.com Research has shown that at temperatures of 215°C or 225°C, with reaction times between 20 and 120 minutes, it is possible to achieve these higher molar ratios. google.com

The table below illustrates the effect of reaction time on the SiO₂:K₂O molar ratio at a constant temperature.

Reaction Time (minutes)	Temperature (°C)	SiO₂ (%)	K₂O (%)	SiO₂:K₂O Molar Ratio
15	215	6.44	19.64	0.51
30	215	12.32	18.40	1.05
60	215	21.34	16.62	2.02
120	215	25.03	15.72	2.50

This table demonstrates the progression of the hydrothermal reaction over time at a fixed temperature, showing an increase in the silica content relative to potassium oxide in the resulting solution.

Solid-State Reaction Methods

Solid-state reactions represent a more traditional approach to synthesizing potassium silicates, involving the direct reaction of solid precursors at elevated temperatures.

Direct Reaction of Potassium Hydroxide with Silica

This compound can be synthesized by the direct fusion of silica (SiO₂) with potassium hydroxide (KOH). stackexchange.com This reaction is typically carried out in a furnace at high temperatures, leading to the formation of this compound and water, as shown in the idealized equation:

nSiO₂ + 2KOH → K₂O·nSiO₂ + H₂O wikipedia.org

The resulting solutions from this process are highly alkaline. wikipedia.org The rate of this reaction is influenced by the crystalline structure of the silica used; amorphous silica will dissolve more readily than crystalline quartz. matec-conferences.org For instance, fertilizer-grade this compound has been successfully produced using this method with fusion temperatures reaching approximately 1350°C. stackexchange.com

Calcination Processes with Potassium Carbonate and Silica

An alternative solid-state method involves the calcination of a mixture of silica sand (SiO₂) and potassium carbonate (K₂CO₃). agridaeus.com This process also requires high temperatures, often in excess of 1200°C, to induce the reaction that forms vitreous this compound and releases carbon dioxide gas. agridaeus.com The fundamental reaction is:

K₂CO₃ + SiO₂ → K₂O·xSiO₂ + CO₂ agridaeus.com

The molten anhydrous silicate is then cooled rapidly and can be dissolved in water under pressure and at high temperatures to form an aqueous this compound solution. agridaeus.com The manufacturing of potassium silicates in glass furnaces by melting sand with potash at around 1450°C is a common industrial application of this principle. nih.gov The ratio of silica to potassium carbonate in the initial mixture determines the properties of the final product. matec-conferences.orgnih.gov Thermogravimetric analysis has shown that the reaction between K₂CO₃ and silica sand can be initiated at temperatures around 800-850°C, with the salt being fully converted. dtu.dk

Green Synthesis and Biomass-Derived Precursors

In a move towards more sustainable chemical production, researchers are exploring the use of biomass, particularly agricultural waste, as a source of silica for the synthesis of this compound.

Utilization of Agricultural Waste Ashes (e.g., Rice Husk Ash, Rice Straw Ash)

Agricultural byproducts such as rice husks and rice straw are rich in silica. scielo.brresearchgate.net When these materials are incinerated, they produce an ash with a high concentration of silica, often in an amorphous and highly reactive form. scielo.br Rice husk ash (RHA), for example, can contain 87-97% silica. scielo.brresearchgate.net

This biomass-derived silica serves as a viable and sustainable precursor for the synthesis of this compound. The process typically involves extracting the silica from the ash and then reacting it with a potassium source. For example, this compound nanoparticles have been successfully synthesized from rice straw ash. researchgate.netiaea.org In one method, the rice straw was burned at 700°C for three hours to produce the ash, which was then used for silica extraction. researchgate.netiaea.org

Alkaline Leaching and Extraction Techniques

Alkaline leaching is a common method for extracting silica from agricultural waste ashes. scielo.br This technique involves treating the ash with an alkaline solution, such as potassium hydroxide (KOH), to dissolve the silica and form a this compound solution. scielo.brresearchgate.net This approach not only extracts the silica but also incorporates the potassium in a single step.

Microwave-Assisted and Flame-Assisted Spray-Pyrolysis for Nanoparticle Formation

The synthesis of potassium orthosilicate nanoparticles can be achieved through advanced techniques such as flame-assisted spray-pyrolysis and microwave-assisted methods, which offer precise control over particle size and morphology.

Flame-Assisted Spray-Pyrolysis (FSP) is a versatile and scalable process for the rapid synthesis of a wide range of nanostructured materials, including complex oxides. researchgate.netrsc.org The technique involves the combustion of a precursor solution that is sprayed as fine droplets into a flame. researchgate.net In the high-temperature environment of the flame, the precursor droplets undergo evaporation, and the subsequent chemical reactions lead to the formation of nanoparticles. tandfonline.com This one-step, continuous process allows for the flexible design of nanoparticles with engineered functionalities. researchgate.netrsc.org

Key stages in the FSP process include precursor atomization, combustion, and nanoparticle formation through nucleation and growth. tandfonline.com The physicochemical properties of the resulting nanoparticles, such as crystallinity and morphology, are influenced by the high temperatures inherent to the process. researchgate.net Research has demonstrated the capability of flame-assisted spray-pyrolysis to produce spherical this compound nanoparticles with sizes around 50 nm. researchgate.net For this, a silica source, such as rice straw ash, is first extracted using an alkaline solution with potassium hydroxide (KOH), which also serves as the potassium source. researchgate.net This solution is then fed into the FSP apparatus to generate the nanoparticles. researchgate.net

Microwave-Assisted techniques, particularly combined with hydrothermal methods, represent another effective route for producing this compound nanomaterials. In a hydrothermal-microwave synthesis, reactants are heated under pressure using microwave irradiation. researchgate.net This approach leverages the rapid, uniform heating characteristic of microwaves to accelerate the reaction. nih.govjmaterenvironsci.com One documented method involves using rice husk ash, which has a high silica content, as the silicon source. researchgate.net The ash is treated with a potassium hydroxide (KOH) solution and subjected to microwave heating. researchgate.net Optimal conditions for this synthesis have been identified, leading to the successful formation of this compound. researchgate.net

Advanced Synthesis Techniques and Innovations

Microwave-assisted synthesis stands out as a significant innovation in the preparation of silicate compounds, offering substantial improvements over conventional heating methods. The use of microwave energy is recognized for accelerating reaction kinetics, leading to dramatically reduced synthesis times and often higher product yields. nih.govgoogle.com

Microwave-Assisted Synthesis for Enhanced Reaction Kinetics and Yield

The application of microwave irradiation in the synthesis of this compound significantly enhances reaction efficiency. Unlike conventional thermal methods that rely on conduction and convection, microwaves heat materials directly and volumetrically, which accelerates reaction kinetics and can lead to a significant reduction in energy consumption. jmaterenvironsci.com This rapid and selective heating can shorten synthesis times from hours to mere minutes. researchgate.netnih.gov

In the hydrothermal-microwave synthesis of this compound from silica-rich rice husk ash, specific reaction parameters have been optimized to maximize efficiency. Research has identified optimal conditions for the formation of this compound using this method, demonstrating the precise control afforded by microwave technology. researchgate.net The process involves the reaction of the silica source with a high-concentration alkali hydroxide solution under specific microwave power and irradiation time. researchgate.net

The following interactive table summarizes the optimized parameters from a study on the hydrothermal-microwave synthesis of this compound. researchgate.net

Parameter	Optimized Value	Outcome
Alkali Hydroxide (KOH) Concentration	10 M	Optimized for silicate formation
Microwave Power	800 Watts	Optimized for silicate formation
Reaction Time	10 minutes	Optimized for silicate formation
Product	This compound	Used as a catalyst, yielding 88.40% methyl ester in a biodiesel application

The significant improvement in reaction rates is a key advantage of microwave-assisted methods. While conventional heating might require reaction times extending to 48 hours for some silicate materials, microwave-assisted processes can achieve the desired product in as little as two hours, or even minutes in some cases. researchgate.netnih.gov This acceleration is attributed to the efficient and direct interaction of microwaves with the reactant molecules. jmaterenvironsci.com The result is not only a faster synthesis but also potentially higher yields and a more energy-efficient and environmentally friendly process. jmaterenvironsci.comrsc.org

Crystallographic and Structural Investigations

X-ray Diffraction (XRD) Analysis

X-ray diffraction (XRD) is an indispensable technique for the structural characterization of crystalline materials like potassium orthosilicate (B98303). It provides detailed information about the atomic arrangement within the crystal lattice.

Powder Diffraction Techniques for Textured and Untextured Samples

Powder XRD experiments can be performed on both textured and untextured samples of potassium orthosilicate. An untextured, or randomly oriented, sample consists of a vast number of small crystallites with their crystallographic axes oriented randomly. This is the ideal condition for standard powder diffraction techniques, as it ensures that all possible diffraction peaks are observed with their expected relative intensities.

In some cases, a sample may exhibit preferred orientation, or texture, where the crystallites are not randomly oriented but have a tendency to align in a specific direction. academie-sciences.fr This can occur due to the sample preparation method or the crystal growth habit. academie-sciences.fr While texture can complicate standard analysis, specialized techniques and data analysis methods have been developed to handle textured samples. In fact, in some advanced structure determination methods, texture is intentionally induced and utilized to help solve complex crystal structures from powder diffraction data. academie-sciences.fr Data can be collected in different geometries, such as transmission mode, which can be advantageous for certain sample types. academie-sciences.fr

Below is a table summarizing the crystallographic data for a form of potassium silicate (B1173343).

Property	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	13.269 Å
b	6.330 Å
c	15.952 Å
α	72.085°
β	90.000°
γ	90.000°
Calculated Density	2.41 g/cm³
Data sourced from the Materials Project. materialsproject.org

Electron Microscopy for Morphological and Elemental Analysis

Scanning Electron Microscopy (SEM) is a critical technique for characterizing the surface topography and morphology of materials. In the context of potassium orthosilicate and related silicate compounds, SEM studies reveal details about particle size, shape, and aggregation, which are influenced by the synthesis method.

While specific SEM micrographs of pure, crystalline potassium orthosilicate are not widely available in the public domain, studies on related potassium-containing silicate materials provide valuable insights. For instance, research on nano-silica synthesized using potassium hydroxide (B78521) (KOH) as the alkali source shows the formation of spherical, though dissimilar in size, and agglomerated nanoparticles. researchgate.net In one study, the average particle size of nano-silica obtained using potassium hydroxide was 52.6 nm. researchgate.net Another study on a silica-potassium-humic substance composite prepared by spray drying also reported the formation of spherical particles. pediaa.com

Table 1: Morphological Characteristics of Potassium-Containing Silicate Materials from SEM Studies

Material	Synthesis/Application Context	Observed Morphology	Particle Size	Source
Nano-silica	Sol-gel synthesis with KOH	Spherical, agglomerated	~52.6 nm (average)	researchgate.net
Si-K-HAs Composite	Spray drying	Spherical	17.30 µm to 41.11 µm	pediaa.com
Textured Silicon	Etching with K₂SiO₃ solution	Pyramidal surface features	1.78 µm to 2.13 µm (pyramid size)	researchgate.net

Energy-Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique coupled with electron microscopy to provide elemental analysis of a sample. wikipedia.orgthermofisher.com It works by detecting the characteristic X-rays emitted from a sample when it is bombarded by the electron beam, allowing for the identification and quantification of the elements present. wikipedia.orgkcl.ac.uk This technique can be used to create elemental maps, which visualize the spatial distribution of different elements across the sample's surface. myscope.training

The principles of EDS analysis are broadly applicable. Each element has a unique atomic structure, which results in a unique set of peaks in its X-ray emission spectrum. wikipedia.org By analyzing the position and intensity of these peaks, a qualitative and quantitative compositional analysis can be performed. In an elemental map of potassium orthosilicate, one would expect to see a uniform distribution of K, Si, and O, corresponding to the homogeneous nature of the compound. Any impurities or phase segregation would be identifiable as localized concentrations of other elements or variations in the K:Si:O ratio.

High-Pressure Crystallography and Phase Stability

The behavior of silicate minerals under high pressure is of fundamental importance in geoscience and materials science. High-pressure crystallography studies reveal how the atomic arrangement in a crystal changes under compression, often leading to polymorphic transformations—transitions to different crystal structures of the same chemical composition.

While specific high-pressure studies detailing the polymorphic transformations of potassium orthosilicate (K₂SiO₃ or K₄SiO₄) are limited, research on related potassium-bearing silicates and alkali metals provides a framework for understanding its potential behavior. For instance, studies on elemental potassium have shown a sequence of structural phase transitions under increasing pressure, from body-centered cubic (bcc) at ambient pressure to face-centered cubic (fcc) and then to more complex structures at pressures exceeding 100 kbar. researchgate.netaps.orgarxiv.org

More relevantly, investigations into potassium-bearing aluminosilicates, such as kalsilite (KAlSiO₄), have demonstrated pressure-induced phase transitions. Natural kalsilite undergoes a reversible, first-order isostructural phase transition at approximately 3.7 GPa (37 kbar). mdpi.com Furthermore, hydrothermal synthesis of silicates at elevated pressures (e.g., ~1–3 GPa) can yield distinct polymorphs, as observed in studies of magnesium orthosilicate. researchgate.net It is reasonable to infer that potassium orthosilicate would also exhibit a series of pressure-induced polymorphic transformations, likely to denser phases with higher coordination numbers for silicon, though specific transition pressures and structures have yet to be experimentally determined.

The physical and chemical properties of minerals in the Earth's mantle, which experiences extreme pressures and temperatures, are critical inputs for geochemical and geophysical models of the planet's interior. Potassium is a significant element in these models due to its presence in minerals and its radioactive isotope, ⁴⁰K, which is a major source of radiogenic heat. researchgate.net

The study of the elastic properties, such as the bulk modulus (resistance to compression) and shear modulus (resistance to shearing), of mantle minerals under high pressure is essential for interpreting seismic wave data to model mantle composition. researchgate.net While direct experimental data on the elastic properties of potassium orthosilicate are not available, the principles can be understood from related systems. For example, studies on β-Mg₂SiO₄ show that the pressure derivatives of bulk (K) and shear (G) moduli are crucial for understanding velocity contrasts between different mineral phases in the mantle. researchgate.net To accurately model regions of the mantle that may contain potassium-bearing silicates, pressure-dependent elastic data for these compounds are required. researchgate.net

Stable potassium isotopes (⁴¹K/³⁹K) have also emerged as a powerful tracer for understanding continental weathering and the global silicate cycle, highlighting the importance of potassium silicate chemistry in broad geochemical contexts. researchgate.net

Table 2: Elastic Moduli of Related Materials

Material	Bulk Modulus (K)	Shear Modulus (G)	Young's Modulus (E)	Notes	Source
Silicon (Si)	100 GPa	-	-	Elemental	usda.gov
Fused Silica (B1680970) (SiO₂)	34.3 - 36.1 GPa	30.8 - 32.3 GPa	71.2 - 74.8 GPa	Amorphous	nih.gov
α-Quartz (SiO₂)	37 GPa	44 GPa	97 GPa	Crystalline	researchgate.net
Albite (NaAlSi₃O₈)	56.9 - 69.1 GPa	28.7 - 35.8 GPa	71.1 - 88.5 GPa	Polycrystalline aggregate	ceramics-silikaty.cz

Structural Relationships with Other Silicate Systems

Potassium orthosilicate belongs to the nesosilicate (or orthosilicate) subclass of silicate minerals, which are characterized by isolated [SiO₄]⁴⁻ tetrahedra. researchgate.net This fundamental structural unit distinguishes them from other silicate subclasses, such as sorosilicates (paired tetrahedra), cyclosilicates (rings), inosilicates (chains), phyllosilicates (sheets), and tectosilicates (frameworks). The isolated nature of the tetrahedra in orthosilicates means that the bonding between them is mediated entirely by cations, in this case, potassium ions (K⁺).

A direct comparison can be made with sodium orthosilicate (Na₄SiO₄) and other alkali metasilicates like sodium metasilicate (B1246114) (Na₂SiO₃). While both potassium and sodium silicates are composed of alkali metal cations and silicate anions, the difference in the ionic radius of the cation (K⁺ > Na⁺) leads to variations in their crystal structures and physical properties. For instance, this compound generally exhibits higher solubility in water and greater thermal stability compared to its sodium counterpart. wikipedia.org

The crystal structure of sodium metasilicate (Na₂SiO₃) is orthorhombic, featuring distorted NaO₅ trigonal bipyramids and SiO₄ tetrahedra that share corners to form chains. nih.gov Potassium metasilicate (K₂SiO₃) is also known to adopt chain or cyclic structures with interlinked SiO₃²⁻ monomers, where each silicon atom is tetrahedrally coordinated by oxygen. wikipedia.org The specific arrangement of these chains or rings and the coordination of the K⁺ ions define the precise crystal structure, which differs from that of Na₂SiO₃ due to the larger size of the potassium cation. This difference in cation size also influences the structure of more complex alkali silicate glasses, affecting the distribution and connectivity of the silicate tetrahedra. researchgate.net

Table 3: Mentioned Chemical Compounds

Compound Name	Chemical Formula
Potassium Orthosilicate	K₄SiO₄
Potassium Metasilicate	K₂SiO₃
Silicon	Si
Oxygen	O
Potassium Hydroxide	KOH
Silicon Dioxide / Silica	SiO₂
Potassium Carbonate	K₂CO₃
Kaolin (B608303)	Al₂Si₂O₅(OH)₄
Kalsilite	KAlSiO₄
Magnesium Orthosilicate	Mg₂SiO₄
Sodium Orthosilicate	Na₄SiO₄
Sodium Metasilicate	Na₂SiO₃
Albite	NaAlSi₃O₈

Spectroscopic Characterization and Advanced Analytical Techniques

Vibrational Spectroscopy

Vibrational spectroscopy, encompassing Fourier-Transform Infrared (FTIR) and Raman techniques, probes the vibrational modes of molecules. For silicates, these methods are highly sensitive to the connectivity of the SiO₄ tetrahedra, making them ideal for characterizing the degree of polymerization and the local structure.

FTIR spectroscopy is a valuable technique for investigating the bonding environments within silicate (B1173343) networks. The position of the primary Si-O-X (where X can be Si, K, or H) stretching band provides information on the bond angles and lengths within the structure. aau.dk In amorphous silica (B1680970), which is composed primarily of Q⁴ species (silicon bonded to four other silicon atoms via bridging oxygens), this main stretching peak is observed around 1100 cm⁻¹. aau.dk

When potassium oxide is introduced into the silica network, it depolymerizes the structure by creating non-bridging oxygens (NBOs). This change is reflected in the FTIR spectra. The formation of Q³ units, which have one non-bridging oxygen, results in the appearance of a distinct Si-O stretching band at approximately 1050 cm⁻¹. aau.dk The presence and relative intensity of these bands allow for a qualitative and sometimes quantitative assessment of the different Si-O bonding environments within potassium silicate materials. aau.dkresearchgate.net Other characteristic bands include Si-O bending vibrations, which are typically found at lower wavenumbers, such as 800 cm⁻¹ and between 890 and 975 cm⁻¹. aau.dk

Table 1: Key FTIR Absorption Bands in this compound Systems

Vibrational Mode	Qⁿ Unit Assignment	Approximate Wavenumber (cm⁻¹)	Reference
Si-O Asymmetric Stretching	Q⁴ (Si-O-Si)	~1100	aau.dk
Si-O Stretching	Q³ (Si-O-NBO)	~1050	aau.dk
Si-O Bending	-	890 - 975	aau.dk
Si-O Bending	-	~800	aau.dk

Raman spectroscopy is exceptionally effective for identifying and quantifying the various structural units (Qⁿ species) in this compound glasses and melts. mdpi.combohrium.com As the concentration of potassium oxide increases in a silicate system, the Raman spectra exhibit systematic changes. mdpi.com Specifically, the high-frequency band around 1100 cm⁻¹, attributed to vibrations in Q³ units, decreases in intensity. mdpi.comcdnsciencepub.com Concurrently, a band near 945 cm⁻¹ emerges, which is assigned to vibrations within Q² units (SiO₄ tetrahedra with two non-bridging oxygens). mdpi.com

This technique allows for the quantitative analysis of the equilibrium reaction between different Qⁿ species, often represented as:

2Qⁿ ⇌ Qⁿ⁺¹ + Qⁿ⁻¹

For example, the equilibrium between Q³, Q⁴, and Q² units (2Q³ ⇌ Q⁴ + Q²) has been studied extensively. researchgate.net In this compound melts, the speciation is more ordered compared to sodium silicate melts at a given temperature, although this difference diminishes as the temperature rises. researchgate.net By deconvoluting the high-frequency region of the Raman spectra, the relative abundances of Q¹, Q², and Q³ units can be determined, providing a detailed picture of the silicate network's polymerization state. mdpi.com

Table 2: Characteristic Raman Bands for Qⁿ Structural Units in Potassium Silicates

Qⁿ Unit	Approximate Wavenumber (cm⁻¹)	Description	Reference
Q³	~1100	Associated with tetrahedra with one non-bridging oxygen	mdpi.comcdnsciencepub.com
Q²	~945	Associated with tetrahedra with two non-bridging oxygens	mdpi.com

Raman spectroscopy also provides insights into oxygen speciation, distinguishing between bridging oxygen (BO, Si-O-Si) and non-bridging oxygen (NBO, Si-O⁻). The relative intensities of Raman bands associated with different Qⁿ species are directly related to the BO/NBO ratio. For instance, an increase in the intensity of the Q² band relative to the Q³ band signifies a higher concentration of NBOs and a more depolymerized network. mdpi.com

Furthermore, detailed analysis of Raman spectra has revealed more subtle structural features. In some this compound glasses, evidence for two distinct types of Q³ signals has been observed, suggesting variations in the local environment of these structural units. cdnsciencepub.com This level of detail is crucial for understanding the distribution of alkali cations and the potential for non-random structural arrangements within the glass. While Raman spectroscopy is a powerful tool for studying BO and NBO, its ability to directly detect "free oxide" (O²⁻, oxygen bonded only to potassium cations) is limited, as this species is not expected to have a strong Raman signal in the typical measurement range. cdnsciencepub.com

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, element-specific technique that provides quantitative information about the local chemical environment of NMR-active nuclei, such as ²⁹Si and ¹⁷O.

²⁹Si NMR is the definitive method for quantifying the distribution of Qⁿ species in silicate materials. The ²⁹Si chemical shift is highly sensitive to the number of bridging oxygen atoms attached to a silicon tetrahedron. berkeley.edu As the number of bridging oxygens decreases (i.e., moving from Q⁴ to Q⁰), the ²⁹Si resonance shifts to a lower frequency (becomes less negative).

In studies of this compound glasses, distinct peaks are observed for different Qⁿ species. For glasses with high silica content, two types of Q⁴ species have been identified: Q⁴-3, which are Q⁴ units connected to at least one Q³ neighbor, and Q⁴-4, which are connected only to other Q⁴ units. researchgate.net The ability to resolve these different environments provides unparalleled detail about the connectivity and distribution of species within the silicate network. berkeley.eduresearchgate.net

While one-dimensional ²⁹Si MAS NMR is highly informative, spectral overlap can sometimes be a challenge, particularly in resolving Q⁴ signals that may be obscured by strong Q³ peaks. researchgate.net Advanced techniques like two-dimensional ²⁹Si Magic Angle Flipping (MAF) NMR can overcome this limitation, providing better resolution and more accurate quantification of all present Qⁿ species. researchgate.net

Table 3: Typical ²⁹Si NMR Chemical Shift Ranges for Qⁿ Species in Silicate Glasses

Qⁿ Species	Description	Typical Chemical Shift Range (ppm)
Q⁴	Four bridging oxygens	-105 to -115
Q³	Three bridging oxygens	-90 to -100
Q²	Two bridging oxygens	-75 to -90
Q¹	One bridging oxygen	-65 to -75

Note: Ranges are approximate and can vary with cation type and composition.

¹⁷O NMR spectroscopy directly probes the local environment of oxygen atoms, making it an indispensable tool for distinguishing between bridging oxygen (BO) and non-bridging oxygen (NBO) sites. illinois.eduberkeley.edu In aqueous this compound solutions, these two environments give rise to distinct, though often overlapping, spectral regions. NBO groups (Si-O⁻ or Si-OH) typically resonate in a range of 35-55 ppm relative to water, while BO groups (Si-O-Si) are found further downfield in the 45-85 ppm range. illinois.edu

A significant area of research and debate in silicate glass science has been the existence and concentration of "free oxide" (O²⁻), which would represent a third oxygen species. cdnsciencepub.comresearchgate.net ¹⁷O NMR is a key technique for addressing this question. However, detecting a distinct signal for O²⁻ in this compound glasses has proven difficult. researchgate.net Some studies have concluded that if free oxide is present, its concentration is very low, likely less than 1 mol%. cdnsciencepub.comresearchgate.net This contrasts with interpretations from other techniques like X-ray Photoelectron Spectroscopy (XPS), leading to ongoing scientific discussion. cdnsciencepub.comiaea.org The challenge lies in the potential for broad linewidths and the uncertainty in the expected chemical shift for an O²⁻ species within the glass matrix. cdnsciencepub.comillinois.edu

Table 4: ¹⁷O NMR Chemical Shift Assignments for Oxygen Species in Silicate Systems

Oxygen Species	Description	Approximate Chemical Shift Range (ppm, relative to H₂O)	Reference
Bridging Oxygen (BO)	Si-O-Si	45 - 85	illinois.edu
Non-Bridging Oxygen (NBO)	Si-O⁻ or Si-OH	35 - 55	illinois.edu

Table of Compounds Mentioned

Compound Name	Chemical Formula / System
Potassium orthosilicate (B98303)	K₄SiO₄
This compound	K₂O-SiO₂
Potassium pyrosilicate	K₆Si₂O₇
Potassium disilicate	K₂Si₂O₅
Silica	SiO₂
Potassium hydroxide (B78521)	KOH
Sodium silicate	Na₂O-SiO₂

X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. lehigh.edu In the context of glass science, XPS is particularly valuable for probing the chemical environment of constituent atoms, such as silicon, oxygen, and alkali modifiers like potassium. The technique involves irradiating the sample with a beam of X-rays while simultaneously measuring the kinetic energy and number of electrons that escape from the top 1 to 10 nm of the material being analyzed. lehigh.edu This information allows for the identification of elements and, more importantly, the determination of their bonding states through small shifts in the measured kinetic energies. researchgate.net

The high-resolution O1s XPS spectrum is a powerful tool for quantifying the different types of oxygen bonding in silicate glasses, a concept known as oxygen speciation. cdnsciencepub.com In this compound glasses, the O1s spectrum is typically well-resolved into two distinct symmetric peaks. cdnsciencepub.comresearchgate.net

Bridging Oxygen (BO): This refers to oxygen atoms that form a bridge between two silicon tetrahedra (Si-O-Si). These atoms are characteristic of a polymerized silicate network. In the O1s spectrum, the BO signal appears as a broader peak at a higher binding energy. cdnsciencepub.comanu.edu.au

Non-Bridging Oxygen (NBO): This refers to oxygen atoms bonded to only one silicon atom and are associated with a network-modifying cation, such as potassium (Si-O⁻ K⁺). The presence of NBOs signifies depolymerization of the silicate network. The O1s spectrum represents NBOs as a narrower peak at a lower binding energy. cdnsciencepub.comresearchgate.net

Crucially, XPS studies on this compound glasses have shown that this lower-energy peak also includes the signal from any "free oxide" (O²⁻), such as K-O-K linkages. cdnsciencepub.com Therefore, the peak represents the combined contribution of NBO + O²⁻. By deconvoluting the O1s spectrum and calculating the areas of these peaks, the mole fractions of BO and NBO + O²⁻ can be determined. cdnsciencepub.com This analysis has been instrumental in demonstrating that with increasing K₂O content, the proportion of NBOs increases, and at high concentrations, free oxide becomes a notable species. cdnsciencepub.comscholaris.ca

Oxygen Speciation in this compound Glasses by O1s XPS

Nominal K₂O (mol%)	Measured K₂O (mol%)	mol% BO	mol% (NBO + O²⁻)
10	10.1	80.1	19.9
20	19.5	61.0	39.0
27	26.5	47.8	52.2
32	31.0	39.4	60.6
35	33.1	35.7	64.3

This table presents representative data on the mole fractions of Bridging Oxygen (BO) and the combined Non-Bridging Oxygen and Free Oxide (NBO + O²⁻) in this compound glasses as determined by fitting O1s XPS spectra. The data shows a clear trend of decreasing BO and increasing NBO + O²⁻ with higher concentrations of the network modifier, K₂O. cdnsciencepub.com

Thermal Analysis for Phase Transitions and Structural Changes

Thermal analysis comprises a group of techniques in which a physical property of a substance is measured as a function of temperature while the substance is subjected to a controlled temperature program. These methods are widely used to characterize materials like glasses by identifying phase transitions such as glass transition, crystallization, and melting. trb.org For potassium orthosilicate and related glass-forming systems, thermal analysis provides critical insights into the material's thermal stability and structural transformations upon heating and cooling.

Differential Thermal Analysis (DTA) is a key thermal analysis technique for studying the properties of glass-forming materials like this compound. trb.org The method involves heating or cooling a sample and a thermally inert reference material under identical conditions. The temperature difference between the sample and the reference is monitored and plotted against temperature. This plot, or thermogram, reveals thermal events in the sample as deviations from the baseline. trb.org

For a glass, a typical DTA heating curve shows several key features:

Glass Transition Temperature (T₉): An endothermic shift in the baseline corresponding to the transformation from a rigid glassy state to a supercooled liquid.

Crystallization Temperature (Tₓ): A sharp exothermic peak indicating the rearrangement of the amorphous structure into a more ordered crystalline state.

Melting Temperature (Tₘ): An endothermic peak showing the transition from the crystalline solid to the liquid state.

The glass-forming tendency of a material is closely related to these characteristic temperatures. A common indicator of glass stability is the width of the supercooled liquid region, given by the difference ΔT = Tₓ - T₉. A larger ΔT value suggests a higher resistance to crystallization upon heating and, by extension, a better glass-forming ability. ijarse.com In the this compound system, the glass-forming range is wide, particularly near eutectic compositions. geologyscience.ru The presence of a deep eutectic significantly lowers the liquidus temperature, which allows the melt to be cooled to a highly viscous state below Tₘ without crystallizing, thus facilitating glass formation. geologyscience.ru

Characteristic Temperatures from DTA for a Hypothetical Glass-Forming this compound

Thermal Event	Symbol	Typical Temperature (°C)	Description
Glass Transition	T₉	450 - 550	Onset of viscous flow; transition from solid glass to supercooled liquid.
Onset of Crystallization	Tₓ	700 - 850	Temperature at which crystallization begins from the supercooled liquid.
Melting Point	Tₘ	950 - 1050	Temperature at which the crystalline phase melts into a liquid.

This table illustrates the typical thermal events and their corresponding temperature ranges that can be identified using Differential Thermal Analysis (DTA) for a glass-forming this compound composition. The difference between Tₓ and T₉ is a key parameter for assessing the glass-forming tendency.

Chemical Reactivity and Mechanistic Studies

Hydrolytic Pathways and Resulting Species

The reactivity of potassium orthosilicate (B98303) in aqueous environments is primarily dictated by its hydrolysis, a process that leads to the formation of various silicic acid species. The subsequent behavior of these species is heavily influenced by the solution's conditions, particularly pH.

In aqueous solutions, potassium orthosilicate (K₄SiO₄) dissociates and undergoes hydrolysis, a critical reaction that releases orthosilicic acid (H₄SiO₄), also known as monosilicic acid. This process involves the protonation of the orthosilicate anion (SiO₄⁴⁻). Gastrointestinal absorption of silicon is only possible after the hydrolysis of dietary silicon compounds into orthosilicic acid. googleapis.com

Orthosilicic acid is the simplest soluble form of silica (B1680970), featuring a central silicon atom tetrahedrally coordinated to four hydroxyl (-OH) groups. nih.govnichem.solutions It is a weak acid with a pKa of approximately 9.8. nih.gov At concentrations below its solubility limit (around 100-200 ppm), orthosilicic acid can remain stable in its monomeric form. nih.gov However, at higher concentrations, it readily undergoes condensation reactions. nih.govnichem.solutions

The initial step in this process is the formation of disilicic acid through the condensation of two orthosilicic acid molecules, which also generates a water molecule. This process can continue, forming a range of small oligomers and polymers, including cyclic species. nih.gov These various dissolved silica forms are collectively referred to as silicic acid species. santos.comusda.gov

The polymerization of silicic acid is profoundly dependent on the pH of the solution, which governs the rate and mechanism of the condensation reactions. researchgate.netnih.gov The stability of monomeric silicic acid is at its maximum around pH 2. researchgate.net The polymerization process is catalyzed by different species depending on the pH range. mdpi.com

Acid-Catalyzed Polymerization (pH < ~2): Below a pH of approximately 1.7-2, the polymerization is catalyzed by hydrogen ions (H⁺). mdpi.com The reaction rate in this strongly acidic region is proportional to the H⁺ concentration. nih.gov This mechanism involves the protonation of a silanol (B1196071) group (Si-OH), making it more susceptible to nucleophilic attack by a neutral silanol group, leading to the formation of linear or weakly branched polymer chains. mdpi.com

Base-Catalyzed Polymerization (pH > ~2): Above pH 2, the reaction is catalyzed by hydroxyl ions (OH⁻). mdpi.com A small fraction of orthosilicic acid molecules will be ionized (deprotonated) even at neutral pH, and these ionized species react readily with neutral orthosilicic acid molecules to form oligomers. nih.gov The condensation rate increases significantly as the pH rises from 3, reaching a maximum rate in the pH range of 7 to 9. nih.govrsc.org Specifically, the rate of polymerization has been observed to be greatest at a pH of approximately 8.3. nih.gov This is because the concentration of the reactive ionized Si(OH)₃O⁻ species increases, facilitating condensation with neutral Si(OH)₄ molecules. rsc.org

Polymerization at Neutral and Near-Neutral pH: In the pH range of 7-8, silicic acid is most unstable and polymerization is rapid. researchgate.net At pH values below 7, the primary silica particles formed are nearly uncharged, which allows them to aggregate and form three-dimensional gel structures, especially at higher silicon concentrations. rsc.org

The dynamics of this process are also influenced by temperature and ionic strength, with increased temperature and ionic strength generally accelerating the rate of polymerization. researchgate.netnih.gov

pH Effects on Silicic Acid Polymerization Dynamics

pH Range	Primary Catalyzing Species	Relative Polymerization Rate	Resulting Structures
< 2	H⁺	Increases with decreasing pH	Preferentially linear or weakly branched chains mdpi.com
~ 2	-	Minimum / Most Stable researchgate.net	Monomeric silicic acid is most stable researchgate.net
> 3	OH⁻	Increases with pH mdpi.com	More highly cross-linked polymers and aggregates rsc.org
7 - 9	OH⁻	Maximum nih.gov	Rapid formation of aggregates and gels researchgate.netrsc.org

Reaction Mechanisms in Synthesis and Transformation

Potassium orthosilicate is synthesized through high-temperature reactions and can be transformed through reactions with acids to produce other valuable silicon compounds.

A primary method for synthesizing potassium silicate (B1173343) involves the direct, high-temperature reaction of silica (silicon dioxide, SiO₂) with potassium hydroxide (B78521) (KOH). wikipedia.org This process is typically carried out by fusing the reactants in a furnace. stackexchange.com The idealized equation for this reaction is:

nSiO₂ + 2KOH → K₂O·nSiO₂ + H₂O wikipedia.org

The fusion temperature for this reaction can be as high as 1350°C. stackexchange.com Another common industrial method involves reacting high-silica sand with potassium carbonate (K₂CO₃) at temperatures ranging from 1100°F to 2300°F (approximately 593°C to 1260°C). usda.govresearchgate.net The resulting product is a glass-like solid that can be dissolved in water to form potassium silicate solutions. usda.gov

Synthesis Conditions for this compound

Reactants	Reaction Type	Typical Temperature Range	Reference
Silica (SiO₂) and Potassium Hydroxide (KOH)	Direct Fusion	~1350°C	stackexchange.com
Silica Sand (SiO₂) and Potassium Carbonate (K₂CO₃)	Calcination / Fusion	593°C - 1260°C	usda.gov

When aqueous solutions of this compound are treated with acid, the silicate ions are neutralized, leading to the reformation of silica. wikipedia.org This reaction is fundamental to the production of orthosilicic acid and its subsequent polymerized forms. The process involves carefully acidifying a this compound solution, often with acids like hydrochloric acid, sulfuric acid, or phosphoric acid. googleapis.comscienceinhydroponics.comscienceinhydroponics.com

The mechanism involves the protonation of silicate anions to form monomeric silicic acid (Si(OH)₄). googleapis.comnichem.solutions If the concentration of the resulting silicic acid exceeds its solubility limit, it will begin to polymerize, as described in section 5.1.2. By controlling reaction conditions such as pH, temperature, and the presence of stabilizing agents, it is possible to generate stable solutions of orthosilicic acid. scienceinhydroponics.comscienceinhydroponics.com For instance, the hydrolysis of a silicate in an acid solution with a pH between 0 and 4, in the presence of a solvent agent like glycerol, can be used to prepare orthosilicic acid. googleapis.com

The silicate species derived from potassium orthosilicate can react with other metal ions in solution to form mixed metal silicates. For example, in geopolymer synthesis, this compound solutions are reacted with an aluminum source like metakaolin. Under hydrothermal curing conditions (e.g., 180°C), this can lead to the formation of crystalline potassium aluminum silicate phases. csic.es

Furthermore, the interaction of silicic acid with various metal cations can be complex. The presence of certain metal ions, such as aluminum, iron, and thorium, can inhibit the polymerization of silicic acid through complexation. researchgate.net This indicates the formation of soluble or insoluble metal-silicate complexes, preventing the self-condensation of silicic acid monomers. Other research has explored the addition of compounds like potassium methyl siliconate into silicate solutions to form thin, water-resistant coating layers on metal surfaces. researchgate.net

Catalytic Reaction Mechanisms

In complex aqueous solutions, particularly those involving aluminosilicates, potassium ions can play a role in the formation and longevity of various solute species. In highly alkaline media, surprisingly high concentrations of different aluminosilicate (B74896) solutes can be achieved, at least temporarily. The stability of these homogeneous solutions depends on factors such as pH, the nature of the cations present (like potassium), and the concentrations of aluminum and silicon. researchgate.net The presence of cations influences the equilibrium and condensation reactions of silicate and aluminate species in solution.

While the primary role is often attributed to pH, the specific cation can influence the structure and stability of intermediate polysilicate or aluminosilicate complexes that exist in solution prior to the formation of a solid phase. academie-sciences.fr

This compound-based materials have been employed as effective heterogeneous catalysts in the transesterification of triglycerides to produce biodiesel (Fatty Acid Methyl Esters, or FAME). The reaction mechanism generally follows a series of three reversible steps where triglycerides (TAG) are converted first to diglycerides (DAG), then to monoglycerides (MAG), and finally to glycerol, with a molecule of FAME being released at each step. scispace.comsapub.org

The catalytic activity of potassium-based catalysts, such as potassium carbonate (K₂CO₃) supported on silica (SiO₂), is attributed to their basicity. scispace.com The mechanism on these solid bases involves the following key steps:

Activation of Methanol : The reaction is initiated by the interaction of methanol with the basic sites of the catalyst. A proton is abstracted from the methanol molecule to form a methoxide anion (CH₃O⁻). This methoxide anion is a powerful nucleophile.

Nucleophilic Attack : The methoxide anion then attacks the electrophilic carbonyl carbon of the triglyceride molecule. This leads to the formation of a tetrahedral intermediate.

Formation of FAME and Diglyceride : The tetrahedral intermediate breaks down to form a fatty acid methyl ester (FAME) and a diglyceride anion.

Regeneration of the Catalyst : The diglyceride anion then reacts with a protonated catalyst site, regenerating the active basic site and forming the diglyceride molecule.

This sequence of reactions is repeated for the diglyceride and monoglyceride until the conversion to FAME and glycerol is complete. researchgate.net The efficiency of the catalyst is linked to the number and strength of its basic sites. Higher loading of potassium compounds on a support like silica generally leads to stronger basicity and higher catalytic activity. scispace.com For instance, a biodiesel yield of up to 98.10% has been achieved using a K₂CO₃/SiO₂ catalyst. sapub.org

Table 2: Research Findings on Potassium-Based Catalysts in Biodiesel Production

Catalyst	Oil Source	Achieved Yield	Key Finding
K₂CO₃/SiO₂	Palm Oil	98.10%	Higher K₂CO₃ loading enhances the number of basic sites, leading to higher activity. scispace.comsapub.org
Kalsilite (KAlSiO₄)	Soybean Oil	54.4% (unmodified)	The catalytic activity of kalsilite can be significantly enhanced by modification with lithium. hep.com.cn
Lithium-modified Kalsilite	Soybean Oil	100%	Achieved high yield at a lower reaction temperature (120°C) compared to the unmodified catalyst. hep.com.cn

Interaction with Other Chemical Species

In aqueous solutions, aluminum oxychloride has been shown to interact with orthosilicic acid to form complexes. dnu.dp.ua Quantum-chemical modeling and experimental studies have confirmed that aluminum oxychloride interacts preferentially with the monomeric form of orthosilicic acid at a pH of 7.5. dnu.dp.ua

The proposed mechanism involves the formation of complexes with a general composition of [Al(H₂O)₅–L]²⁺ and [Al(OH)(H₂O)₄–L]⁺, where L represents monomeric, dimeric, or trimeric forms of orthosilicate acid. dnu.dp.ua The formation of a direct Al-O-Si bond is central to this complexation. For example, a potential complex formed is [Al(H₂O)₅–OSi(OH)₃]²⁺. Calculations of the formation energy for these complexes have been performed, and it was noted that the nature of the orthosilicate acid (monomeric, dimeric, or trimeric) does not significantly affect the binding energy between the aluminum and oxygen atoms in the complexes. dnu.dp.ua This interaction is important in understanding the behavior of aluminum and silicon in aqueous environments and has implications for processes like water treatment where aluminum-based coagulants are used.

Potassium-based adsorbents, particularly potassium carbonate supported on porous materials like silica or alumina (B75360), are effective for capturing carbon dioxide (CO₂). The fundamental reaction mechanism for CO₂ capture by potassium carbonate in the presence of water vapor is as follows:

K₂CO₃ + CO₂ + H₂O ⇌ 2KHCO₃

This reaction shows that the presence of water is essential for the carbonation of K₂CO₃ to form potassium bicarbonate (KHCO₃). The process is reversible, and the adsorbent can be regenerated by increasing the temperature, which shifts the equilibrium back to the left, releasing the captured CO₂. mdpi.com

Kinetic studies on modified potassium-based adsorbents have shown that the CO₂ adsorption process is complex and can be described by models such as the Avrami fractional kinetic model. mdpi.comnih.govresearchgate.net This suggests a multi-path adsorption process that is dependent on the availability and activity of adsorption sites. The reaction kinetics are influenced by several operational parameters.

Table 3: Optimal Conditions for CO₂ Capture by a Modified Potassium-Based Adsorbent (K₂CO₃ on Silica Aerogel)

Parameter	Optimal Value
Adsorption Temperature	60 °C
Water Vapor Concentration	15%
CO₂ Concentration	12.5%
Total Gas Volume	500 mL/min

Source: Data from a study on modified potassium-based adsorbents. mdpi.comnih.govresearchgate.net

Under these optimal conditions, a CO₂ adsorption capacity of 1.5979 mmol/g has been achieved. mdpi.com The microstructure of the support material is critical; a high specific surface area and pore volume enhance the CO₂ adsorption performance by improving the dispersion of the active K₂CO₃ component. mdpi.comnih.govresearchgate.net

Reaction Dynamics in Glass-Forming Batches (e.g., K₂CO₃-SiO₂)

K₂CO₃ + nSiO₂ → K₂O·nSiO₂ + CO₂

This reaction is initiated at temperatures well below the decomposition temperature of pure potassium carbonate and can occur in a solid-solid phase at temperatures relevant to industrial glass manufacturing, typically above 800°C agridaeus.comdtu.dk.

Research Findings

Detailed studies have elucidated the mechanism and kinetics of the reaction between potassium carbonate and silica sand. The reaction initiates at the contact points between the K₂CO₃ and SiO₂ particles dtu.dk. This initial stage is characterized by surface diffusion of the potassium carbonate, which reacts with the fresh silica surface to form a thin product layer of this compound dtu.dk. As the reaction proceeds, this product layer envelops the silica grain dtu.dk.

Further reaction is then controlled by the diffusion of the reactants through this continuously thickening this compound layer dtu.dk. The formed this compound is amorphous and can act as a binding agent, connecting multiple silica grains, a key step in the formation of the glass matrix dtu.dk. The reaction can be influenced by several factors, including temperature, the partial pressure of carbon dioxide (CO₂), the particle size of the reactants, and the degree of mixing between the solid particles dtu.dkdtu.dk.

The reaction rate demonstrates a clear dependence on temperature. As the temperature increases, the rate of reaction also increases dtu.dk. Conversely, an increased partial pressure of CO₂ in the surrounding atmosphere has been shown to decrease the reaction rate dtu.dk. This is because the forward reaction involves the release of CO₂, and a higher concentration of this gas product impedes the reaction equilibrium.

The physical characteristics of the reactants also play a significant role. Smaller particle sizes of K₂CO₃ lead to a higher reaction rate due to the increased surface area available for reaction dtu.dk. Similarly, thorough mixing of the K₂CO₃ and SiO₂ powders enhances the contact between the solid particles, resulting in a significantly higher reaction rate compared to segregated reactants dtu.dk.

Interactive Data Tables

The following tables summarize the key findings from research on the reaction dynamics between potassium carbonate and silicon dioxide.

Table 1: Influence of Temperature on K₂CO₃ Conversion

This table shows the effect of increasing temperature on the conversion of potassium carbonate when reacting with silica sand. The data indicates a positive correlation between temperature and the reaction rate.

Temperature (°C)	Atmosphere	Reactant Ratio (K₂CO₃:SiO₂)	Isothermal Time (h)	K₂CO₃ Conversion (%)
800	Pure N₂	3:100 (by mass)	4	Reasonably High
850	Pure N₂	3:100 (by mass)	4	Fully Converted

Source: Adapted from studies on solid-state reactions in fluidized beds. dtu.dkdtu.dk

Table 2: Effect of CO₂ Partial Pressure and Reactant Mixing on Reaction Rate

This table illustrates how the reaction environment and the physical arrangement of the reactants affect the rate of reaction. A higher CO₂ partial pressure slows the reaction, while better mixing accelerates it.

Mixing Condition	CO₂ Partial Pressure	Temperature (°C)	Key Finding on Reaction Rate
Well-mixed particles	Low (e.g., Pure N₂)	> 800	Significantly higher reaction rate
Segregated particles	Low (e.g., Pure N₂)	> 800	Lower reaction rate compared to well-mixed
Well-mixed particles	High (e.g., Pure CO₂)	800	Reaction rate decreases with increasing CO₂ partial pressure

Source: Based on thermogravimetric analysis and SEM-EDX studies. dtu.dkdtu.dk

Theoretical and Computational Chemistry of Potassium Orthosilicate Systems

Quantum Chemical Investigations

Quantum chemical investigations provide fundamental insights into the electronic structure, bonding, and reactivity of potassium orthosilicate (B98303) at the atomic level. These computational methods are essential for interpreting experimental data and predicting material properties.

Density Functional Theory (DFT) is a powerful computational method used to investigate the electronic properties of materials. While specific DFT studies focusing exclusively on potassium orthosilicate (K₄SiO₄) are not abundant in the literature, valuable insights can be drawn from studies on analogous alkali silicate (B1173343) systems, such as lithium orthosilicate (Li₄SiO₄), and alkali silicate glasses containing potassium. osti.govaps.org

DFT calculations on alkali silicates reveal the distribution of electron density and the nature of chemical bonds. In these systems, the fundamental building block is the [SiO₄]⁴⁻ tetrahedron. The electronic structure is characterized by a valence band primarily composed of O 2p orbitals and a conduction band formed by Si 3s and 3p orbitals, with contributions from the alkali metal orbitals.

For lithium orthosilicate, a material analogous to potassium orthosilicate, DFT calculations have determined its electronic band structure and density of states (DOS). aps.org These calculations show that Li₄SiO₄ is an insulator with a significant band gap. The valence bands are mainly formed by the p orbitals of oxygen, while the s orbitals of silicon contribute to the lower portions of the valence bands. The conduction bands are primarily composed of Si p orbitals. The lithium orbitals contribute to both the valence and conduction bands. aps.org It is expected that potassium orthosilicate would exhibit similar electronic characteristics, with the potassium ions (K⁺) being highly ionic and having their states at higher energies.

The calculated electronic properties for monoclinic and triclinic phases of Li₄SiO₄ are summarized in the table below, which can serve as an approximation for potassium orthosilicate.

Property	Monoclinic Li₄SiO₄	Triclinic γ-Li₄SiO₄
Band Gap (eV)	5.24 (Direct)	4.98 (Indirect)
Valence Band 1 Width (eV)	6.17	5.81
Valence Band 2 Width (eV)	2.30	1.80

Data sourced from DFT calculations on Li₄SiO₄, serving as an analogue for K₄SiO₄. aps.org

Computational studies have shown that the adsorption of orthosilicic acid on calcium mineral surfaces involves electrostatic interactions and hydrogen bonding, with adsorption energies ranging from -1.21 to -1.72 eV. acs.org It is reasonable to infer that similar interactions govern the association of orthosilicic acid with potassium orthosilicate. The interaction would likely involve the formation of hydrogen bonds between the hydroxyl groups of orthosilicic acid and the oxygen atoms of the orthosilicate anion, as well as electrostatic interactions between the potassium cations and the electronegative oxygen atoms of the orthosilicic acid.

The structural properties and binding energies of complexes involving potassium orthosilicate are crucial for understanding its stability and reactivity. DFT calculations can provide precise information on bond lengths, bond angles, and the energy required to separate the constituent parts of a complex.

Studies on aluminosilicate (B74896) oligomers with various metal cations, including potassium, have shown that the binding energies are dependent on the charge and ionic radius of the cation. quantumatk.com For monovalent cations, the binding energy with an aluminosilicate dimer was found to be in the range of approximately 5.3 to 8.1 eV. quantumatk.com These findings suggest that the K⁺ ion forms a stable ionic bond with the silicate framework.

The table below presents a comparison of DFT-calculated binding energies for different monovalent cations with an aluminosilicate dimer, which can be considered analogous to the binding environment in potassium orthosilicate complexes.

Cation	Binding Energy (eV) with Aluminosilicate Dimer
Li⁺	~7.5
Na⁺	~6.5
K⁺	~5.5

Data is analogous, derived from studies on aluminosilicate oligomers. quantumatk.com

These computational results indicate that the interaction of potassium with the silicate unit is predominantly electrostatic.

Molecular Dynamics (MD) Simulations

Molecular Dynamics (MD) simulations are a computational technique used to study the time-dependent behavior of a molecular system, providing insights into the structural evolution and dynamic properties of materials like potassium orthosilicate glasses.

MD simulations are instrumental in understanding the transition from a crystalline to an amorphous (glassy) state. This is typically achieved computationally by a "melt-quench" procedure, where a crystalline structure is heated to a high temperature to become a liquid and then cooled rapidly to form a glass. quantumatk.com This process allows for the investigation of the structural evolution of the silicate network.

In potassium silicate systems, MD simulations show that the addition of potassium oxide (K₂O) to silica (B1680970) (SiO₂) leads to the depolymerization of the silicate network. mdpi.comresearchgate.net The K⁺ ions act as network modifiers, breaking the bridging oxygen (BO) bonds (Si-O-Si) and creating non-bridging oxygen (NBO) atoms (Si-O⁻). mdpi.comresearchgate.net This results in a less interconnected and more fragmented silicate structure. The degree of polymerization is often described by the distribution of Qⁿ species, where 'n' represents the number of bridging oxygen atoms per SiO₄ tetrahedron.

The general trend observed in MD simulations of alkali silicate glasses is that with increasing alkali oxide content, the concentration of Q⁴ and Q³ species decreases, while the concentration of Q², Q¹, and Q⁰ species increases, indicating a more depolymerized network.

MD simulations, often in conjunction with DFT calculations, can be used to predict various properties of amorphous potassium orthosilicate.

Structural Properties: MD simulations provide detailed information about the atomic arrangement in the glassy state, including radial distribution functions (RDFs), coordination numbers, and bond angle distributions. For this compound glasses, simulations reveal a well-defined short-range order, with silicon atoms tetrahedrally coordinated by oxygen. The K⁺ ions are found to be located in the vicinity of the NBOs, charge-compensating the negative charge on the silicate framework. researchgate.net

Dielectric Properties: The dielectric properties of materials are related to their ability to store electrical energy in an electric field. While specific simulations of the dielectric properties of amorphous potassium orthosilicate are not widely reported, studies on analogous amorphous silicates have shown that these properties can be calculated from the simulated atomic trajectories and electronic structure. ceu.es These calculations are important for understanding the insulating behavior of silicate glasses.

Vibrational Properties: MD simulations can be used to compute the vibrational density of states, which is related to the infrared (IR) and Raman spectra of the material. For this compound glasses, the vibrational spectra are characterized by bands corresponding to the stretching and bending modes of the Si-O bonds within the SiO₄ tetrahedra. The positions of these bands are sensitive to the degree of network polymerization. For instance, the high-frequency stretching modes of bridging oxygens are at higher wavenumbers than those of non-bridging oxygens. mdpi.com

The following table summarizes the typical vibrational band assignments for silicate glasses, which are applicable to potassium orthosilicate systems.

Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Associated Structural Unit
Si-O-Si Symmetric Stretch	~1050-1200	Bridging Oxygen (BO)
Si-O⁻ Stretch	~900-1000	Non-Bridging Oxygen (NBO)
Si-O-Si Bend	~800	Bridging Oxygen (BO)
O-Si-O Bend	~450-550	SiO₄ Tetrahedron

These are general ranges for silicate glasses and can vary with composition.

Thermodynamic Modeling and Polymorphic Stability

Evaluation of Relative Thermodynamic Stability of Polymorphs

The thermodynamic stability of a particular crystalline form, or polymorph, is a critical factor that dictates its behavior and prevalence under specific conditions of temperature and pressure. The relative stability of polymorphs is determined by their Gibbs free energy; the form with the lowest Gibbs free energy at a given condition is the most stable. dntb.gov.ua While extensive research exists on the polymorphism of compounds like silica (SiO₂), specific comparative studies evaluating the relative thermodynamic stability of different potassium orthosilicate (K₄SiO₄) polymorphs are not extensively detailed in publicly available literature.

However, the relative thermodynamic stability of different compounds within the this compound (K₂O-SiO₂) system can be evaluated using their standard enthalpies of formation. These values indicate the energy change when a compound is formed from its constituent elements in their standard states and provide insight into the energetic favorability of different silicate structures. The CALPHAD (Calculation of Phase Diagrams) method is a powerful computational approach used to assess phase stability and thermodynamic properties of multi-component systems, including the K₂O-SiO₂ system. researchgate.netd-nb.info

Thermodynamic data for several key this compound compounds have been determined experimentally and computationally. ntis.govcdc.gov These data are crucial for constructing phase diagrams and for modeling the behavior of these materials at high temperatures. researchgate.netresearchgate.net

Compound Name	Chemical Formula	Standard Enthalpy of Formation (ΔfH°) (kJ/mol)
Potassium Metasilicate (B1246114)	K₂SiO₃	-1548.08
Potassium Disilicate	K₂Si₂O₅	-2338.4
Potassium Orthosilicate	K₄SiO₄	-2401.6

Data sourced from multiple consistent thermodynamic databases and literature values. researchgate.netchemister.ru

Physicochemical Modeling of K₂O-SiO₂ Melts

Physicochemical modeling is essential for understanding the structure and properties of molten silicate systems, which are important in geology, materials science, and industrial processes. The K₂O-SiO₂ system, however, presents challenges for modeling due to contradictory data in the existing thermodynamic literature and the unstable behavior of melts with high potassium oxide content. mdpi.com

To overcome these challenges, modern modeling approaches combine thermodynamic calculations with experimental data, such as high-temperature Raman spectroscopy. mdpi.com These models consider the melt as a solution of various structural units or Q-species (Qⁿ), where 'n' represents the number of bridging oxygen atoms connecting the central SiO₄ tetrahedron to other tetrahedra. The distribution of these Q-species varies with the melt's composition and temperature. mdpi.com Models often consider stoichiometric compounds like SiO₂, K₂Si₂O₅, K₂SiO₃, and K₄SiO₄ as components within the liquid phase. researchgate.netmdpi.com

One successful approach is the associated-solution model, which presumes the formation of silicon-oxygen groups of various sizes and configurations. researchgate.net Another method is the CALPHAD approach, which may use an ionic two-sublattice model to describe the liquid phase, treating it as a solution of cations (like K⁺) and various anionic species (like O²⁻, SiO₄⁴⁻, and neutral SiO₂). d-nb.infomdpi.com By fitting the model parameters to experimental data, including phase diagrams and spectroscopic results, a consistent set of thermodynamic properties for the structural units can be derived. mdpi.com This allows for the prediction of the melt structure and properties over a range of compositions and temperatures. researchgate.netmdpi.com

Structural Unit (Qⁿ)	Description	Prevalence in K₂O-SiO₂ Melts
Q⁴	Fully polymerized tetrahedron (SiO₂)	Dominant in silica-rich melts
Q³	Tetrahedron with one non-bridging oxygen	Increases as K₂O is added, significant in disilicate compositions
Q²	Tetrahedron with two non-bridging oxygens (metasilicate chains)	Dominant around the metasilicate (K₂SiO₃) composition
Q¹	Tetrahedron with three non-bridging oxygens (pyrosilicate dimers)	Increases in melts with K₂O content above metasilicate
Q⁰	Isolated tetrahedron with four non-bridging oxygens (orthosilicate)	Becomes significant at compositions approaching orthosilicate (K₄SiO₄)

Force Field Development and Parameterization for Silicate Systems

Molecular dynamics (MD) simulations are a powerful tool for investigating the atomic-level structure and dynamics of materials like potassium orthosilicate. The accuracy of these simulations is fundamentally dependent on the quality of the interatomic potential, or force field, which describes the energy of the system as a function of its atomic coordinates. Developing accurate and transferable force fields for silicate systems is a complex but critical area of computational chemistry.

A common approach involves creating force field parameters that are compatible with existing, widely-used force fields for biomolecules and solvents, such as CHARMM. This allows for the simulation of complex interfaces, for example, between a silicate surface and an aqueous biological system. The parameterization process for a new silicate force field typically involves optimizing parameters to reproduce known physical properties from either experimental data or high-fidelity ab initio (first-principles) calculations.

Key steps and methodologies in this process include:

Structural and Property Matching: Adjusting bond, angle, and dihedral parameters to match the experimental crystal geometry (bond lengths and angles) and mechanical properties of known silicate polymorphs, like α-quartz.

Vibrational Spectra: Refining force constants by fitting the calculated vibrational spectra to experimental results from techniques like infrared or Raman spectroscopy.

Interaction with Other Molecules: For surface simulations, parameters for non-bonded interactions (van der Waals and electrostatic) are often tuned to reproduce macroscopic properties like the contact angle of water on the silica surface.

Machine Learning and Optimization: Traditional parameterization can be slow and subject to bias. Newer methods employ machine learning techniques, such as Gaussian process regression and Bayesian optimization, to efficiently search the vast parameter space and find an optimal set of force field parameters that best reproduces a reference dataset, often derived from ab initio molecular dynamics simulations.

Methodology	Target System Example	Properties for Parameterization	Key Advantage
Compatibility with Existing Force Fields	α-Quartz / Amorphous Silica	Crystal geometry, vibrational spectra, water interaction	Enables simulation of mixed solid/liquid systems (e.g., protein-silica)
Machine Learning / Bayesian Optimization	Glassy Silica (g-SiO₂)	Forces and energies from ab initio MD simulations	Efficient, less biased, and can yield highly accurate potentials
Composition-Dependent Parameterization	Lithium Borosilicate Glass	Density, mechanical moduli, NMR data on boron coordination	Allows a single force field to model a range of glass compositions accurately

Advanced Material Science Applications and Research Paradigms

Ceramic and Refractory Materials Development

The utility of potassium orthosilicate (B98303) in the realm of ceramic and refractory materials is multifaceted, stemming from its capacity to act as a precursor, enhance high-temperature stability, and serve as an effective binding agent.

Precursor in Advanced Ceramics and Glass-Ceramics

Potassium orthosilicate serves as a crucial precursor in the synthesis of advanced ceramics and glass-ceramics. Its use in these applications is primarily due to the ability to introduce potassium and silicon into the material's matrix in a controlled manner. In the manufacturing of glass, potassium silicate (B1173343) acts as a fluxing agent, which improves melting efficiency and contributes to the durability of the final product zfwaterglass.com.

The synthesis of alkali silicate glasses and ceramics can be achieved through the pyrolysis of pentacoordinate alkali glycolato silicates, which can be synthesized directly from silica (B1680970) sources and potassium hydroxide (B78521) umich.edu. This method highlights a pathway to produce potassium silicate glass or ceramic powders umich.edu. The transformation process generally involves the oxidative decomposition of the precursor compounds at temperatures above 300°C to form an amorphous material, which then crystallizes at higher temperatures umich.edu. The final properties of the resulting glass-ceramic materials, such as chemical resistance and mechanical strength, are highly dependent on the nature and distribution of the crystalline phases formed, which can be controlled by the chemical composition of the parent glass and the heat-treatment parameters researchgate.net.

Precursor Type	Transformation Process	Resulting Material	Key Advantages
Pentacoordinate potassium glycolato silicates	Pyrolysis	Amorphous material, crystallizing at higher temperatures	Direct synthesis from silica, atomic mixing of alkali metal and silicon umich.edu
This compound (general)	Melting with sand at ~1450°C	This compound glass	Acts as a fluxing agent, enhances durability zfwaterglass.comnih.gov

High-Temperature and Corrosion Resistance in Refractories

In the field of refractory materials, potassium orthosilicate is valued for its contribution to high-temperature stability and corrosion resistance. When used in refractory castables, it can react with other components at high temperatures to form a protective, viscous this compound glass layer mdpi.com. This glassy phase fills open pores within the refractory material, which hinders the penetration of corrosive alkali compounds deeper into the structure mdpi.com.

This protective mechanism is particularly important in environments where materials are exposed to aggressive alkaline compounds, such as in biomass combustion boilers mdpi.com. The formation of this protective layer can significantly reduce the rate of corrosion and degradation of the refractory lining mdpi.com. Mortars containing this compound also exhibit enhanced resistance to acidic environments and can withstand higher temperatures bisleyinternational.com. The high thermal stability and alkaline resistance of this compound make it a critical component in formulating fire-resistant coatings and high-temperature paints for industrial equipment zfwaterglass.com.

Application	Mechanism of Action	Benefit
Refractory Castables	Forms a viscous this compound glass at high temperatures mdpi.com	Fills pores, prevents alkali penetration, reduces corrosion mdpi.com
Mortars	Incorporation of this compound	Higher resistance to acidic environments and hotter temperatures bisleyinternational.com
High-Temperature Coatings	Acts as a binder	Creates protective, fire-resistant layers zfwaterglass.com

Binding Agents in Construction Materials (Cement, Concrete)

This process significantly reduces the porosity of the concrete, thereby enhancing its resistance to moisture and chemical attack bisleyinternational.comnoblealchem.com. Concrete treated with this compound shows improved resistance to acidic substances, sulfate (B86663) degradation, and chloride ion penetration noblealchem.com. Furthermore, by densifying the concrete matrix, this compound helps to minimize cracking and shrinkage noblealchem.com. In the context of geopolymer concrete, a more environmentally friendly alternative to traditional Portland cement, this compound can be used as an activator for materials like fly ash. This enhances the reactivity of the components, reduces the initial setting time, and improves the compressive strength of the final product noblealchem.com.

Material	Function of Potassium Orthosilicate	Outcome
Concrete	Reacts with calcium hydroxide to form calcium silicate hydrate (B1144303) (C-S-H) noblealchem.com	Enhanced strength, hardness, moisture and chemical resistance; reduced cracking bisleyinternational.comnoblealchem.com
Geopolymer Concrete	Activator for aluminosilicate (B74896) materials (e.g., fly ash) noblealchem.com	Improved reactivity, faster setting time, higher compressive strength noblealchem.com
Mortars	Binder	Improved durability, water resistance, and acid resistance

Catalysis Research and Development

Potassium orthosilicate also plays a role in catalysis, either as a support material that influences the dispersion of active metals or as a catalyst itself in certain reactions.

Support for Metal Dispersion in Fischer-Tropsch Synthesis

In the Fischer-Tropsch (FT) synthesis, a process for producing synthetic fuels and chemicals, potassium is a well-known promoter for iron-based catalysts. While not always used as potassium orthosilicate directly, the interaction between potassium and the silica support is crucial. The silicate framework can support the dispersion of the active metal, such as iron . The addition of potassium to silica-supported iron catalysts has been shown to improve their performance in the FT synthesis researchgate.net.

Research indicates that the presence of a potassium promoter can weaken the interaction between iron and the silica support (Fe-O-Si) mdpi.com. This modification of the catalyst structure can influence the phase evolution of the iron during the reaction and ultimately affect the catalytic behavior. The electronic effects of potassium are also significant, as it can facilitate the dissociative adsorption of carbon monoxide and strengthen the bond between iron and carbon mdpi.com. The optimal amount of potassium promotion is a key factor in maximizing catalyst activity and selectivity researchgate.net.

Catalyst System	Role of Potassium/Silica Support	Effect on Fischer-Tropsch Synthesis
Iron-based catalysts on silica support	Silicate framework supports metal dispersion . Potassium acts as a promoter researchgate.netmdpi.com.	Improved performance and activity researchgate.net. Weakens Fe-O-Si interaction, influences electronic properties mdpi.com.

Heterogeneous Catalysis for Biodiesel Production

This compound has been investigated as a heterogeneous catalyst for the production of biodiesel through the transesterification of vegetable oils sci-hub.seresearchgate.net. The use of heterogeneous catalysts is advantageous as it simplifies the purification process compared to homogeneous catalysts rsc.org.

Research has focused on developing novel heterogeneous catalysts, such as sodium potassium silicates (SPS), synthesized from sources like beach sand modified with potassium hydroxide bohrium.com. These silicate-based catalysts possess active sites, including K₂O, that are responsible for the catalytic action in the transesterification reaction . Studies have shown that these catalysts can achieve high biodiesel yields and can be reused for multiple cycles, which is crucial for industrial applications bohrium.com. The development of such low-cost catalysts from readily available materials represents an environmentally friendly approach to biodiesel production bohrium.com.

Catalyst Type	Feedstock	Key Research Findings
Sodium Potassium Silicates (SPS)	Waste Cooking Oil	Achieved biodiesel yield of about 92%; catalyst reusable for five cycles bohrium.com. The active sites are K₂O/Na₂O oxides and their silicates .
Silicates (general)	Vegetable Oils	Offer an alternative to homogeneous catalysts, simplifying product purification sci-hub.seresearchgate.net.

Energy Storage and Conversion Technologies

Potassium orthosilicate is emerging as a promising material for solid-state electrolytes in next-generation batteries, valued for its potential for high ionic conductivity and stability. smolecule.com The development of safe, low-cost, and high-energy-density solid-state potassium batteries is an active area of research, driven by the abundance of potassium resources. researchgate.netnih.gov Historically, the large size and weight of potassium ions were perceived as challenges, suggesting they would move slower through a solid medium compared to lithium ions. dtu.dk

However, recent research has challenged this assumption. A patented superionic material based on this compound has been developed that exhibits very good conductivity, with ions moving faster than in some lithium-based electrolytes. dtu.dk This material has the significant advantage of not being sensitive to air and humidity, which could simplify manufacturing, making it safer and cheaper by allowing for production in an open atmosphere. dtu.dk Research indicates that while some this compound formulations show good ionic conductivity primarily at elevated temperatures (above 300°C), newer formulations are achieving high conductivity at room temperature. smolecule.comdtu.dk The ionic conductivity of some this compound electrolytes has been reported to be very similar to that of solid-state lithium-based counterparts. youtube.com

The stability of the electrolyte is a critical factor for battery performance. Solid electrolytes like potassium orthosilicate are investigated for their ability to suppress the formation of potassium dendrites, which can cause short circuits in batteries. nih.govwhut.edu.cn The inherent thermal stability of potassium salts often exceeds that of their lithium and sodium counterparts, contributing to better battery safety. whut.edu.cn

Table 1: Comparative Properties of Potassium-Ion Solid-State Electrolytes

Property	Finding	Source
Ionic Conductivity	Good ionic conductivity is observed, particularly at elevated temperatures (>300°C) in some formulations.	smolecule.com
Recent Developments	A new patented this compound material demonstrates "superionic" conductivity, with ion movement faster than in some lithium electrolytes.	dtu.dk
Stability	The material is not sensitive to air or humidity, allowing for easier and potentially cheaper manufacturing.	dtu.dk
Challenges	The large size of potassium ions has historically been a challenge for achieving high mobility in solid structures.	dtu.dkwhut.edu.cn

| Safety | Solid-state design helps suppress dendrite formation; potassium salts exhibit high thermal stability. | nih.govwhut.edu.cn |

To overcome the challenges associated with purely ceramic electrolytes, such as brittleness and interfacial resistance with electrodes, research has focused on ceramic and composite formulations of potassium orthosilicate. smolecule.comyoutube.comnih.gov A composite electrolyte combines an inorganic ceramic material, which provides high ionic conductivity, with a flexible polymer matrix. osti.gov This approach aims to leverage the advantages of both material classes: the mechanical strength and favorable interfacial contact of the polymer with the high conductivity of the ceramic. osti.gov

In the context of potassium orthosilicate, researchers have explored its incorporation into polymer matrices. smolecule.com The goal of these composite electrolytes is to improve the ionic conductivity at lower, ambient temperatures and to enhance the material's flexibility. smolecule.com This is crucial for practical battery applications, as the electrolyte must maintain intimate contact with the anode and cathode materials during the charge and discharge cycles. The fragile nature of thin ceramic layers is a significant hurdle in the large-scale manufacturing of solid-state batteries, and developing more robust composite materials could provide a viable solution. youtube.com The ability to form the this compound electrolyte into a paper-thin layer suggests advancements in creating flexible and processable ceramic-based materials suitable for battery assembly. dtu.dk

Optical and Luminescent Materials

Potassium orthosilicate serves as a host material for lanthanide ions to create materials with specific optical and luminescent properties. smolecule.com The process involves doping the silicate crystal lattice with small amounts of lanthanide ions, such as Europium (Eu³⁺) and Terbium (Tb³⁺), which act as luminescence centers. smolecule.com When the doped material is excited by an external energy source, such as ultraviolet light, the lanthanide ions absorb the energy and then emit it as visible light of a specific color.

The choice of the lanthanide ion determines the emission color. For example, Eu³⁺ doping typically results in red emission, while Tb³⁺ produces green light. The silicate host material itself plays a crucial role, as its crystal structure and phonon energy can influence the efficiency and characteristics of the luminescence. nih.govmdpi.com Silicate hosts are considered advantageous due to their chemical stability and high quantum efficiency. csic.es The interaction between the host lattice and the dopant ions dictates the precise wavelengths of absorption and emission, allowing for the tuning of the material's optical properties. nih.gov

The luminescent properties of lanthanide-doped potassium orthosilicate make it a candidate for several advanced applications. smolecule.com

Phosphors: These materials can be used as phosphors for solid-state lighting, such as white light-emitting diodes (WLEDs). In a typical WLED, a blue or UV LED chip is coated with one or more phosphors. The phosphors absorb some of the chip's light and re-emit it at different colors (e.g., green, yellow, red). The combination of the original blue light and the emitted light from the phosphors creates white light. Doped potassium orthosilicate could be developed into a specific color phosphor for this purpose. csic.esresearchgate.net

Lasers: Materials doped with lanthanide ions can be used as the gain medium in solid-state lasers. When optically pumped, the lanthanide ions create a population inversion, leading to the stimulated emission of photons and the generation of a coherent laser beam. The specific emission wavelength is determined by the dopant and host material. researchgate.net

Sensors: The luminescence of these materials can be sensitive to environmental factors such as temperature. This enables their use in optical sensors, including luminescence thermometry, where changes in temperature cause measurable changes in the intensity or lifetime of the emitted light. nih.govresearcher.life

Table 2: Chemical Compounds Mentioned

Compound Name	Chemical Formula
Potassium orthosilicate	K₄SiO₄
Carbon monoxide	CO
Hydrogen	H₂
Sulfur dioxide	SO₂
Sulfur trioxide	SO₃
Vanadium pentoxide	V₂O₅
Europium(III) ion	Eu³⁺

Surface Engineering and Coatings

Potassium orthosilicate is a versatile component in the formulation of advanced coatings and surface treatments. Its ability to form durable, inorganic binders and to chemically interact with substrates makes it invaluable for protecting surfaces, enhancing paint performance, and modifying surface properties for specialized applications.

Protective Coatings for Metals and Surfaces

This compound is utilized in creating protective coatings for various surfaces, including metals and masonry. These coatings offer substantial resistance to corrosion, abrasion, and weathering. google.comzaclon.com In metal protection, particularly for steel, this compound serves as an effective binder in zinc-rich coatings. google.comnasa.gov The silicate matrix encases zinc particles, which provide sacrificial cathodic protection to the steel substrate. icrc.ac.ir

The effectiveness of these coatings is highly dependent on the mole ratio of silica (SiO₂) to potassium oxide (K₂O). Higher ratios, typically between 4.8:1 and 5.3:1, are preferred as they result in coatings that are resistant to cracking and crazing during the drying process. google.comnasa.gov Formulations developed by NASA for protecting launch gantries demonstrated exceptional adherence and resistance to salt spray, heat, and thermal shock. nasa.gov Panels coated with a this compound/zinc-dust formulation endured over 5,300 hours in a salt spray chamber without any signs of rusting or blistering. nasa.gov

For masonry such as concrete and stone, this compound-based coatings chemically bond with the substrate. zaclon.commdpi.com This reaction fills the pores of the material, creating a weatherproof and durable surface that can last for decades. zaclon.com The inorganic nature of the coating provides excellent resistance to acid rain. zaclon.com Furthermore, the alkalinity of silicates acts as a natural biocide. zaclon.com

Coating Property	Performance Metric	Reference
Corrosion Resistance	Withstood 5308 hours in salt spray test with no rusting or blistering.	nasa.gov
Optimal SiO₂/K₂O Ratio	4.8:1 to 5.3:1 for effective zinc-dust coatings.	google.comnasa.gov
Adhesion	Excellent adherence even under extreme conditions like salt fog and thermal shock.	nasa.gov
Durability on Masonry	Lasts for decades due to chemical bonding with the substrate.	zaclon.com

Binders and Stabilizers in Paints and Coatings

This compound is a key inorganic binder in mineral-type silicate paints. researchgate.net It provides several functions: binding zinc particles together, ensuring adhesion to the steel substrate, and providing cohesion and abrasion resistance to the coating. icrc.ac.ir Unlike organic binders that adhere merely through "adhesive bonding," mineral binders like this compound react chemically with the substrate in a process called silicification. mdpi.com This creates a secure and insoluble bond between the paint and the underlying mineral surface (e.g., render, natural stone, concrete).

The use of this compound as a binder results in coatings with several advantageous properties. These paints are non-flammable, and their inorganic nature provides excellent weather resistance without failures like chalking or cracking. nasa.govicrc.ac.ir They are also recognized for being environmentally friendly due to the absence of volatile organic compounds (VOCs). icrc.ac.irresearchgate.net Modification of this compound binders with small amounts of organic resins, such as acrylics, can further enhance properties by improving the dispersion of pigments, increasing the cohesion of the film, and boosting corrosion resistance. icrc.ac.irput.ac.ir

Feature	Description
Binding Mechanism	Chemical reaction (silicification) with mineral substrates for a durable, insoluble bond.
Environmental Profile	Water-based, non-toxic, and free of volatile organic compounds (VOCs). nasa.govicrc.ac.irresearchgate.net
Durability	Excellent weather resistance; not prone to chalking or cracking. icrc.ac.ir
Modification	Can be modified with acrylic resins to improve pigment dispersion and corrosion resistance. icrc.ac.irput.ac.ir

Adhesion Promotion and Water Resistance

A primary function of this compound in coatings is the promotion of adhesion and the enhancement of water resistance. The chemical reaction between the silicate and a mineral substrate results in a strong, permanent bond. mdpi.com This is particularly effective on surfaces like concrete, where the silicate reacts with calcium hydroxide to form calcium silicate hydrate (C-S-H) gel, increasing compactness and improving durability. mdpi.com The addition of silane coupling agents to high-molar-ratio this compound adhesives can further improve adhesion, as the silane forms chemical bonds with the metal substrate. google.com

The water resistance of coatings is also significantly improved. Potassium methyl silicate, for instance, can penetrate into substrates like concrete and react to form an insoluble, hydrophobic silicone resin film. iotachem.com This process clogs pores and micro-cracks, reducing water absorption by as much as 70-80%. iotachem.com Studies have shown that modifying this compound binders with acrylic resins can also lead to better adhesion on steel substrates. put.ac.ir However, on certain substrates like wood, this compound applied alone may show low adhesion without a secondary curing treatment, though pre-mineralization of the wood surface can significantly improve this. mdpi.com The molar ratio of silica to alkali metal oxide is a critical factor; a higher ratio generally increases the drying rate and chemical resistance but can decrease water miscibility. researchgate.net

Parameter	Effect on Adhesion and Water Resistance	Source
Substrate Interaction	Chemically bonds with mineral substrates to form a durable, integrated layer.	mdpi.com
Water Absorption Reduction	Can reduce water absorption in concrete by 70-80%.	iotachem.com
Molar Ratio (SiO₂/K₂O)	Higher ratios improve chemical resistance and drying rate. researchgate.net
Additives	Silane coupling agents and acrylic resins can enhance adhesion. put.ac.irgoogle.com
Curing	Proper curing is essential for developing water resistance and adhesion. mdpi.com

Surface Modification for Improved Surface Tension and Wetting

Research into molten alkali silicates has shown that the type of alkali metal ion influences surface tension. nist.gov While lithia and soda tend to raise the surface tension of silicate melts, potash (potassium oxide) has been found to lower it. nist.gov In the context of coating formulations, specialized surfactants like phosphate (B84403) esters are used as wetting and dispersing agents to improve gloss, color acceptance, and water sensitivity in waterborne paints. ashland.com These agents help to reduce flash rusting and improve the dispersion of pigments. ashland.com While direct research on potassium orthosilicate's role in modifying surface tension in advanced coatings is specific, the principles of using additives to alter surface properties are well-established in formulations where it is a key component. put.ac.ir

Advanced Separation and Ion-Exchange Materials

Potassium orthosilicate and related silicate compounds are integral to the development of materials for advanced separation and ion-exchange processes. These materials are crucial for applications ranging from water purification to medical treatments.

The ion-exchange capabilities of silicate materials are being explored for selective ion removal. For example, nanoporous cubic zirconium silicate (CZS) materials, which are related to the broader family of porous heterosilicates, have been studied for their ability to selectively remove potassium ions from aqueous systems and even the human body to treat hyperkalemia. nih.gov The mechanism involves a synchronous cation-cation repulsion process that creates a favorable bonding environment for potassium. nih.gov

Research has shown that passing a diluted alkali silicate solution through an ion-exchange resin can be a step in the synthesis of colloidal silica. mdpi.com Furthermore, the ion-exchange properties of potassium-based geopolymers, which are amorphous aluminosilicates, have been studied. These materials demonstrate the ability to exchange potassium ions (K⁺) with other cations like sodium (Na⁺) and cesium (Cs⁺). google.com This characteristic is vital for applications in sequestering heavy cations from aqueous solutions. nih.gov

Development of Silica Nanoparticles and Advanced Silicate Compounds

Potassium orthosilicate serves as a valuable and cost-effective precursor in the synthesis of silica nanoparticles and other advanced silicate materials. mdpi.com Traditional synthesis methods often rely on expensive alkoxysilane precursors, making this compound an attractive, scalable, and more environmentally friendly alternative. mdpi.com

Various methods have been developed to produce silica nanoparticles from this compound. One approach involves the reaction of a this compound solution with an acid, like hydrochloric acid, in a controlled reactor to precipitate silica nanoparticles. researchgate.net The synthesis process can be optimized to control particle size and structure. For instance, spherical silica particles with hollow, porous, or dense internal structures can be synthesized by controlling reaction conditions without the need for an external template. researchgate.net The use of this compound is considered advantageous in some synthesis routes because the potassium ion can have a positive influence on the properties of the deposited silica, particularly regarding the pore size of the resulting particles. google.com

Researchers have also successfully synthesized biogenic this compound nanoparticles from various biomass ashes through thermal processes, highlighting a low-cost and sustainable production route. techno-press.org These synthesized nanoparticles have shown potential in various applications, including antimicrobial uses. techno-press.org

Synthesis Aspect	Description	Reference
Precursor	This compound is an affordable and scalable alternative to alkoxysilanes.	mdpi.com
Synthesis Method	Precipitation from a this compound solution using an acid. researchgate.net	researchgate.net
Particle Control	Reaction conditions can be tuned to control particle size and internal structure.	researchgate.net
Influence of Potassium	The K⁺ ion can favorably influence the pore size of the resulting silica particles.	google.com
Sustainable Routes	Biogenic synthesis from biomass ashes has been demonstrated.	techno-press.org

Environmental and Geochemical Research Perspectives

Geochemical Cycling of Silicon and Potassium

The geochemical cycles of silicon (Si) and potassium (K) are fundamental processes that influence the composition of the Earth's crust, mantle, and soils. Potassium orthosilicate (B98303), as a compound containing both elements, is intrinsically linked to these cycles through its involvement in the formation and weathering of silicate (B1173343) minerals.

Potassium and silicon are major constituents of many rock-forming minerals, particularly feldspars and micas. The alteration of these primary minerals is a key process in soil formation and the release of nutrients. core.ac.uk Hydrothermal alteration, a process driven by hot, aqueous fluids, can lead to specific zones of mineral changes. One such type is potassic alteration, characterized by the formation of new potassium-rich minerals like biotite (B1170702) and K-feldspar, which can replace primary minerals such as plagioclase. geologyscience.com This type of alteration is often associated with ore deposits. geologyscience.com

The weathering of potassium-bearing aluminosilicate (B74896) minerals in aqueous environments is a critical pathway for the release of potassium. researchgate.net This process is influenced by environmental factors such as the composition of the surrounding fluids and the rate of water flow. core.ac.uk For instance, the alteration of K-feldspar (KAlSi₃O₈) can be initiated through reactions with various calcium compounds at high temperatures. mdpi.com Studies have shown that K-feldspar can decompose into leucite (KAlSi₂O₆) and silica (B1680970) (SiO₂). Subsequently, the leucite can react with calcium oxide to form an intermediate, potassium silicate (K₂SiO₃), which then reacts to form soluble potassium sulfate (B86663) (K₂SO₄). mdpi.com This highlights a pathway by which insoluble, rock-forming potassium is converted into a soluble, bioavailable form.

The process of "sericitization," the formation of fine-grained white mica (sericite) from minerals like feldspars, is another example of silicate alteration. core.ac.uk The stability and alteration pathway of any given mineral are governed by its structure, composition, and the surrounding environmental conditions, including pH and redox potential. core.ac.uk

Potassium is a volatile, lithophile element that is highly incompatible in most mantle minerals, meaning it preferentially enters melts during partial melting. nih.gov As a result, the Earth's continental crust is significantly enriched in potassium compared to the depleted mantle from which it was derived. nih.gov The abundance of potassium in the Bulk Silicate Earth (BSE), often estimated via the K/U ratio, is a crucial parameter in geochemical models for the planet's thermal evolution and the composition of its interior reservoirs. researchgate.net The K/U ratio for the BSE is estimated to be around 13,800 ± 2600, corresponding to a potassium concentration of approximately 280 ± 120 µg/g. researchgate.net

The composition of the Earth's mantle is primarily inferred from seismic data and analyses of mantle-derived rocks and magmas. imwa.info It is understood to be composed mainly of magnesium- and iron-rich silicates. imwa.info Potassium's distribution and isotopic composition (³⁹K and ⁴¹K) in the lithospheric mantle provide insights into processes like mantle metasomatism, where rocks are altered by percolating melts or fluids. nih.gov The behavior of potassium orthosilicate and related compounds under the high-pressure and high-temperature conditions of the Earth's mantle is critical for accurately modeling geological processes and interpreting seismic data to constrain mantle composition.

Carbon Capture and Utilization Technologies

Potassium-based materials are recognized for their potential in carbon capture technologies, primarily due to the chemical reactivity of potassium compounds with carbon dioxide (CO₂).

Solid adsorbents using potassium carbonate (K₂CO₃) as the active component have been extensively studied for CO₂ capture. mdpi.comnih.gov The underlying mechanism involves the chemical reaction of K₂CO₃ with CO₂ and water vapor (H₂O) to form potassium bicarbonate (KHCO₃), a process known as carbonation. mdpi.comacs.org

The performance of these adsorbents is highly dependent on the support material onto which the K₂CO₃ is loaded. Supports with high porosity and large surface areas, such as silica aerogels, activated alumina (B75360), and activated carbon, are used to improve the dispersion of the active sites and enhance CO₂ adsorption performance. nih.govacs.orgnih.gov For instance, a silica aerogel with a specific surface area of 838.9 m²/g was shown to be an effective support for K₂CO₃. nih.govresearchgate.net Similarly, an optimized activated alumina support with a large pore volume (0.59 cm³/g) and diameter (11.89 nm) achieved a CO₂ adsorption capacity of 1.12 mmol/g. mdpi.com

The CO₂ adsorption process is influenced by several factors:

Temperature: The optimal adsorption temperature for modified potassium-based adsorbents is typically around 60 °C. nih.govnih.gov At higher temperatures, the exothermic nature of the adsorption reaction can lead to a decrease in capacity. nih.gov

Water Vapor: The presence of water vapor is crucial for the carbonation reaction to proceed. An optimal water vapor concentration is often found to be around 15%. nih.govnih.gov

CO₂ Concentration: Higher CO₂ concentrations generally increase the adsorption rate. nih.govacs.org

The kinetics of CO₂ adsorption on these materials have been described by various models. The carbonation reaction is often a two-stage process, initially controlled by the surface chemical reaction and later by internal diffusion. acs.org The Avrami fractional kinetic model and the modified Avrami model have been found to accurately describe the complex, multi-path adsorption process on modified potassium-based adsorbents. nih.govnih.gov Research on potassium stannate (K₂SnO₃) has also shown its potential for high-temperature CO₂ capture, with a capacity of 2.77 mmol CO₂/g at 700 °C. researchgate.net

CO₂ Adsorption Performance of Various Potassium-Based Sorbents

Sorbent (Active Material/Support)	Adsorption Capacity (mmol/g)	Optimal Temperature (°C)	Key Findings	Reference
K₂CO₃/Activated Alumina (Al₂O₃)	1.12	Not Specified	Large pore diameter and volume of the support enhance CO₂ adsorption.	mdpi.com
K₂CO₃/Silica Aerogel	Not Specified	60	High surface area (838.9 m²/g) of the support promotes performance.	nih.govresearchgate.net
K₂CO₃/Activated Charcoal (Coconut)	Not Specified (97.2% conversion)	Not Specified	Demonstrated excellent carbonation capacity in thermogravimetric tests.	acs.org
Potassium Stannate (K₂SnO₃)	2.77	700	High capacity at high temperatures, but desorption was unsuccessful.	researchgate.net

Environmental Interactions and Transport Phenomena

When this compound is introduced into soil or water, it undergoes dissolution and chemical transformation. In aqueous solutions, it depolymerizes to form monosilicic acid (H₄SiO₄) and potassium ions (K⁺). usda.govagridaeus.com Monosilicic acid is the form of silicon that is bioavailable and can be taken up by plants. usda.govnih.gov

The transport of these dissolved species in the environment is governed by several processes:

Leaching: Water moving through the soil profile can carry dissolved silicic acid and potassium ions downwards, potentially moving them into groundwater or surface water bodies. researchoutreach.org The rate of leaching influences the residence time and availability of these nutrients in the root zone.

Plant Uptake: Plants absorb monosilicic acid through their roots, transporting it through the xylem. usda.gov This biological uptake is a major component of the silicon cycle in terrestrial ecosystems. researchoutreach.orgfomb.org The absorbed silicon is deposited as amorphous silica in plant tissues, forming structures called phytoliths. researchoutreach.org Upon plant decomposition, this silica is returned to the soil. researchoutreach.org

Adsorption/Precipitation: Silicic acid can polymerize in solution, especially at higher concentrations, and can also form complexes with organic and inorganic compounds in the soil. nih.govresearchgate.net These reactions can affect its mobility. The application of this compound can also influence the availability of other nutrients, such as phosphorus, and reduce the toxicity of metals like aluminum and manganese in the soil. usda.gov

Fate of Inorganic Compounds in Ecosystems

When introduced into ecosystems, potassium orthosilicate undergoes dissolution, dissociating into potassium (K⁺) ions and silicic acid (H₄SiO₄). The fate of these components is intrinsically linked to the biogeochemical cycles of potassium and silicon.

The potassium ions, being positively charged, readily interact with the soil's cation exchange complex. This complex consists of negatively charged sites on clay minerals and organic matter, which adsorb and hold cations like K⁺, making them available for plant uptake. The potassium from potassium orthosilicate thus enters the soil's potassium cycle, becoming indistinguishable from naturally occurring potassium. Its movement and availability are then governed by soil properties such as clay content, organic matter, and pH.

The fate of the silicon component is primarily as monosilicic acid, the form in which it is absorbed by plants. noblealchem.com Once in the soil solution, silicic acid can be taken up by plant roots and translocated throughout the plant. noblealchem.com It can also be adsorbed onto the surfaces of soil minerals, particularly iron and aluminum oxides, or it can be leached from the soil profile, especially in highly weathered and acidic soils. nih.gov In conditions where the concentration of silicic acid in the soil water increases, such as during evaporation, it can precipitate out of solution. nih.gov The silicon taken up by plants is eventually returned to the soil as plant residues decompose, contributing to the biogenic silica pool. mdpi.com

Silicon and Potassium in Plant-Soil Systems

Role in Soil Chemistry and Nutrient Cycling

The application of potassium orthosilicate can significantly influence soil chemistry and nutrient cycling. As a silicate, it can improve soil structure and water retention. nih.gov Research indicates that the application of this compound fertilizer can lead to an increase in soil moisture content. oup.com

The table below summarizes the effects of this compound on various soil parameters based on experimental findings.

Soil Parameter	Effect of this compound Application	References
Soil Moisture Content	Increased	oup.com
Available Phosphorus	Increased	noblealchem.com
Beneficial Bacteria	Increased populations	nih.govmdpi.com
Beneficial Actinomycetes	Increased populations	nih.govmdpi.com
Soil Fungi (including pathogens)	Reduced populations	nih.govmdpi.com

Modulation of Plant Stress Response Pathways

Potassium orthosilicate plays a crucial role in modulating plant stress response pathways, primarily through the actions of silicon. When plants are subjected to abiotic stresses such as salinity or drought, they often experience oxidative stress due to the overproduction of reactive oxygen species (ROS). Silicon has been shown to enhance the activity of various antioxidant enzymes that scavenge these harmful ROS. nih.govijbr.com.pk

Research has demonstrated that silicon supplementation can increase the activity of key antioxidant enzymes, including:

Superoxide Dismutase (SOD)

Peroxidase (POD)

Catalase (CAT)

Ascorbate Peroxidase (APX)

Glutathione Reductase (GR) nih.gov

By up-regulating these enzymes, silicon helps to protect plant cells from oxidative damage. ijbr.com.pk

In addition to enhancing antioxidant defense, potassium orthosilicate contributes to osmoregulation, a process by which plants adjust their internal solute concentration to maintain water balance under osmotic stress (e.g., drought or salinity). Silicon application has been found to increase the accumulation of compatible osmolytes, such as proline and glycine (B1666218) betaine, which help to maintain cell turgor and protect cellular structures from dehydration. fupress.net Potassium itself is a vital osmoticum in plants, and its supply from potassium orthosilicate further aids in this process. nih.gov

The following table presents data on the impact of this compound on antioxidant enzyme activity in plants under stress.

Antioxidant Enzyme	Impact of this compound under Stress	References
Superoxide Dismutase (SOD)	Increased activity	nih.govijbr.com.pk
Peroxidase (POD)	Increased activity	nih.gov
Catalase (CAT)	Increased activity	nih.govijbr.com.pk
Ascorbate Peroxidase (APX)	Increased activity	nih.govmdpi.com
Glutathione Reductase (GR)	Increased activity	nih.gov

Silicon-Mediated Plant Resistance to Environmental Stressors and Diseases

The role of silicon in enhancing plant resistance to a wide array of environmental stressors and diseases is well-documented. nih.govthepharmajournal.com The mechanisms behind this enhanced resistance are twofold, involving both physical and biochemical defenses.

The primary physical defense mechanism is the deposition of amorphous silica (SiO₂·nH₂O) in plant tissues. nih.gov This silicon accumulates in the cell walls, intercellular spaces, and beneath the cuticle, forming a protective barrier. nih.gov This "cuticle-silicon double layer" strengthens plant tissues, making them physically harder and more resistant to penetration by fungal hyphae and the mouthparts of sucking insects. nih.govmdpi.com This increased structural integrity also contributes to improved drought tolerance by reducing water loss through transpiration. ccsenet.org

Biochemically, silicon acts as a modulator of plant defense responses. nih.gov It can prime plants for a more rapid and robust defense reaction upon pathogen attack. nih.gov Si-treated plants have been shown to have increased production of antifungal compounds such as phenolics, flavonoids, and phytoalexins. nih.govsci-hub.se Furthermore, silicon can activate the expression of defense-related genes and may play a role in the transduction of plant stress signals involving key defense hormones like salicylic (B10762653) acid, jasmonic acid, and ethylene. nih.govoup.com This induced systemic resistance helps to protect the plant against a broad spectrum of pathogens, including fungi and bacteria. nih.govnih.gov

This compound has been shown to be effective in mitigating a variety of stressors, including:

Biotic Stress: Fungal diseases (e.g., powdery mildew, rust, blast) and insect pests. nih.govresearchgate.netscielo.org.mx

Abiotic Stress: Drought, salinity, and extreme temperatures. noblealchem.comiransilicate.comnih.gov

Enhancement of Soil Enzyme Activity

Soil enzymes are critical for the catalysis of various biochemical processes essential for nutrient cycling and soil health. Research has indicated that the application of potassium orthosilicate can enhance the activity of key soil enzymes.

Urease is another crucial soil enzyme that catalyzes the hydrolysis of urea (B33335) to ammonia (B1221849) and carbon dioxide, a vital step in the nitrogen cycle that makes nitrogen available to plants. The enhancement of urease activity can contribute to more efficient nitrogen utilization in the soil. The combined application of this compound with plant growth-promoting rhizobacteria has been shown to be particularly effective in promoting the activity of these soil enzymes. nih.gov

The table below shows the observed effects of this compound on specific soil enzymes.

Soil Enzyme	Effect of this compound Application	References
Dehydrogenase	Increased activity	researchgate.netnih.gov
Urease	Increased activity	nih.gov

Selected Research Case Studies Academic Relevance

Case Studies in Materials Synthesis Optimization

The synthesis of advanced materials often requires precise control over reaction parameters to achieve desired properties. Potassium orthosilicate (B98303) serves as a key precursor in several synthesis routes, where optimization is crucial for performance.

One study focused on the synthesis of silica (B1680970) nanopowder using a Taylor-vortex reactor with potassium silicate (B1173343) and hydrochloric acid as precursors. The research optimized parameters such as stirring speed and precursor concentration to control the particle size, homogeneity, and surface properties of the resulting silica nanopowder. The Taylor-vortex reactor, by providing controlled hydrodynamic conditions, demonstrated superior performance in producing a more homogeneous material with higher oil adsorption capacity at lower stirring speeds compared to a standard round-bottom flask.

Another area of research involves the synthesis of potassium-based fertilizers from industrial waste products like coal fly ash. researchgate.net In one study, various types of fly ash (bituminous, sub-bituminous, and lignite) were blended with potassium hydroxide (B78521) (KOH) to formulate a potassium silicate fertilizer. researchgate.net The optimization process involved detailed characterization of the raw materials and the final product using techniques such as X-ray diffraction (XRD) and Fourier-transform infrared (FTIR) spectroscopy. researchgate.net The study found that sub-bituminous ash, with its smaller particle size, was most suitable for the synthesis, and the resulting fertilizer contained essential compounds like orthoclase (B78304) and mullite. researchgate.net

The general synthesis of this compound itself can be optimized. Methods like sol-gel and hydrothermal synthesis are commonly employed. In sol-gel synthesis, the hydrolysis of silicate precursors like tetraethyl orthosilicate (TEOS) under alkaline conditions with potassium hydroxide is critical. mdpi.com Reaction parameters such as pH, temperature, and precursor ratios significantly impact the crystallinity and phase purity of the final potassium orthosilicate product.

Table 1: Optimization of Synthesis Parameters for this compound-Derived Materials

Material Synthesized	Precursors	Synthesis Method	Optimized Parameters	Key Findings
Silica Nanopowder	This compound (K₂SiO₃), Hydrochloric acid (HCl)	Taylor-vortex reactor	Stirring speed, K₂SiO₃ concentration	Taylor-vortex reactor yields higher homogeneity and oil adsorption capacity at lower stirring speeds.
This compound Fertilizer	Coal fly ash, Potassium hydroxide (KOH)	Blending and reaction	Fly ash type (particle size)	Sub-bituminous ash was found to be the most appropriate for fertilizer synthesis. researchgate.net
Potassium Orthosilicate	Tetraethyl orthosilicate (TEOS), Potassium hydroxide (KOH)	Sol-gel	pH, temperature, precursor ratios	These parameters critically affect the crystallinity and phase purity of the product.

Case Studies in Structural Elucidation of Novel Polymorphs

Orthosilicates, characterized by isolated [SiO₄]⁴⁻ tetrahedra, are known to form various polymorphs under different temperature and pressure conditions. researchgate.net While specific research on novel polymorphs of pure potassium orthosilicate is limited in readily available literature, studies on analogous orthosilicate systems provide significant insights into the structural possibilities. The principles of polymorphism in orthosilicates are broadly applicable across different cation compositions.

For instance, high-pressure hydrothermal synthesis is a key technique for generating distinct polymorphs. Studies on magnesium orthosilicate (Mg₂SiO₄), a major component of the Earth's mantle, have shown transitions from the olivine (B12688019) structure to wadsleyite and then to ringwoodite with increasing pressure. researchgate.net These structural changes involve rearrangements of the silicate tetrahedra and the coordination environment of the magnesium cations. researchgate.net

Research into more complex potassium-containing silicates has also led to the discovery of new phases. A study on the europium this compound system resulted in the synthesis and structural determination of three new phases with orthorhombic pellyite-like unit cells. researchgate.net The elucidation of these crystal structures was achieved through detailed X-ray diffraction analysis. researchgate.net Such studies are crucial for understanding the crystal chemistry of complex silicates and for developing new materials with specific properties, such as phosphors. Although not pure potassium orthosilicate, this research demonstrates the methodologies used to identify and characterize novel silicate structures containing potassium.

Table 2: Comparison of Selected Orthosilicate Polymorphs

Polymorph	Typical Formula Example	Crystal System	Key Structural Feature	Conditions of Stability
Olivine	(Mg,Fe)₂SiO₄	Orthorhombic	Isolated SiO₄ tetrahedra linked by divalent cations in octahedral sites. researchgate.net	High temperature, lower pressure. researchgate.net
Wadsleyite	β-Mg₂SiO₄	Orthorhombic	Contains both isolated SiO₄ tetrahedra and Si₂O₇ dimers. researchgate.net	High pressure (approx. 13-19 GPa).
Ringwoodite	γ-Mg₂SiO₄	Isometric (Cubic)	Spinel structure with Si in tetrahedral coordination and Mg in octahedral coordination. researchgate.net	Very high pressure (approx. 19-24 GPa). researchgate.net

Case Studies in Catalytic Performance Enhancement

Potassium orthosilicate and related potassium-silicon compounds have been investigated for their roles in enhancing catalytic performance, either as catalysts themselves, as supports, or as promoters.

A notable case study is the development of a silica-supported potassium oxide (K₂O/SiO₂) catalyst for the dehydration of 2-picolinamide to 2-cyanopyridine, a valuable chemical intermediate. rhhz.net The catalyst was prepared by impregnating a silica support with potassium carbonate, followed by calcination. rhhz.net Characterization studies suggested that the active catalytic sites are Si-O-K species formed by the reaction of potassium with surface silanol (B1196071) (Si-OH) groups on the silica support. rhhz.net The catalytic activity showed a strong correlation with the concentration of medium-strength basic sites, which was influenced by the potassium loading and the calcination temperature. rhhz.net

In another innovative approach, this compound was used as a cementing agent to enhance the stability and reusability of a 3D-printed monolithic catalyst. nih.gov The catalyst, designed for the synthesis of antitumoral isatin (B1672199) compounds, consisted of a silica monolith functionalized with palladium. nih.gov A coating of this compound was applied to the catalyst structure, which, upon thermal treatment, improved the structural integrity and strengthened the interaction between the palladium species and the silica support. nih.gov This enhancement prevented the leaching of the active metal during catalytic cycles, demonstrating the crucial role of this compound in creating robust and durable catalytic systems. nih.gov

Furthermore, research into photocatalysis has explored potassium-doped titanium oxide nanostructures (KTiOₓs). mdpi.com These materials, synthesized via a wet corrosion process using a potassium hydroxide solution, showed enhanced photocatalytic activity for the degradation of methylene (B1212753) blue. mdpi.com The presence of potassium in the titanium oxide structure was found to be crucial for improving the charge separation and transfer under photo-irradiation, leading to superior catalytic performance. mdpi.com

Table 3: this compound in Catalytic Applications

Catalytic System	Role of Potassium/Silicon Species	Application	Key Research Finding
K₂O/SiO₂	Formation of active Si-O-K sites	Dehydration of 2-picolinamide	Catalytic activity correlates with the amount of medium-strength basic sites created by the Si-O-K species. rhhz.net
3D-Printed SiO₂-Pd-K₂SiO₃	Cementing agent, structural stabilizer	Cross-coupling reactions for isatin synthesis	This compound coating enhances thermal and mechanical stability, preventing palladium leaching. nih.gov
KTiOₓs/AlO(OH)	Dopant in photocatalyst	Degradation of methylene blue	Potassium doping improves charge/energy transfer, leading to enhanced photocatalytic activity. mdpi.com

Case Studies in Environmental Remediation (e.g., CO₂ Capture)

Potassium-promoted materials are gaining significant attention for environmental remediation, particularly for the capture of carbon dioxide (CO₂) from flue gases. While lithium orthosilicate (Li₄SiO₄) is a highly effective high-temperature CO₂ sorbent, its performance can be significantly enhanced by the addition of potassium.

One optimization study using response surface methodology found that K₂CO₃-doped Li₄SiO₄ sorbents could be tailored for maximum CO₂ capture under various conditions. mdpi.comunipi.it For instance, a sorbent with 36.9 wt% K₂CO₃ showed a maximum adsorption capacity of 196.4 mg CO₂/g at 500 °C in a 4 vol% CO₂ stream. mdpi.comunipi.it In a higher concentration stream (50 vol% CO₂), the best uptake of 295.6 mg CO₂/g was achieved with a lower potassium content (17.1 wt% K₂CO₃) but at a higher temperature (662 °C). mdpi.comunipi.it Another study highlighted the excellent cyclic stability of a sorbent with 30 wt% K₂CO₃, which maintained its original capacity of 230 mg CO₂/g over 25 sorption/desorption cycles. researchgate.net

Beyond lithium silicates, other potassium-based systems are also being explored. Research on potassium–carbonate co-substituted hydroxyapatite (B223615) demonstrated a CO₂ carrying capacity seven times higher than that of stoichiometric hydroxyapatite. rsc.org Additionally, studies on potassium carbonate supported on gamma-alumina (γ-Al₂O₃) have investigated the deactivation patterns of these dry sorbents, which is crucial for their practical application in CO₂ capture cycles. mdpi.com

Table 4: Performance of Potassium-Enhanced Sorbents for CO₂ Capture

Sorbent Material	Potassium Source/Content	Operating Temperature (°C)	CO₂ Concentration (vol%)	CO₂ Capture Capacity (mg CO₂/g sorbent)
Li₄SiO₄	36.9 wt% K₂CO₃	500	4	196.4 mdpi.comunipi.it
Li₄SiO₄	17.1 wt% K₂CO₃	662	50	295.6 mdpi.comunipi.it
Li₄SiO₄	30 wt% K₂CO₃	580	Not specified	230.0 (stable over 25 cycles) researchgate.net
Steel Slag-derived Silicate	20 wt% K₂CO₃	600	5 or 20	104.0 researchgate.net
γ-Al₂O₃	30 wt% K₂CO₃	60	Not specified	88.2 mdpi.com
Potassium-carbonate co-substituted hydroxyapatite	High K/CO₃ substitution	500	Not specified	0.57 mmol/g (approx. 25.1 mg/g) rsc.org

Case Studies in Advanced Ceramic Formulations

In the field of materials science, this compound is a valuable component in the formulation of advanced ceramics, where it functions primarily as a binder and a fluxing agent. zfwaterglass.com Its ability to form stable, heat-resistant structures makes it integral to producing ceramics with enhanced properties.

As a cementing agent, alkali silicates like this compound are key to bonding ceramic particles by forming chemically stable three-dimensional silicate networks. nih.gov This property is particularly useful in creating durable and thermally stable materials. This compound is often preferred over sodium silicate for applications requiring greater water resistance and chemical stability. nih.gov It is widely used in refractories, coatings, and other advanced ceramic compositions to enhance thermal and chemical durability under extreme conditions. nih.gov

In the manufacturing of glass and ceramics, this compound acts as a superior fluxing agent. zfwaterglass.com Its addition enhances melting efficiency during production and improves the durability of the final product. zfwaterglass.com Specifically in advanced ceramics, its use leads to improved mold strength and significantly better thermal shock resistance during the firing process. zfwaterglass.com

A specific research case involves the synthesis of a fully-reacted potassium-poly(sialate-siloxo) geopolymeric cement matrix. researchgate.net Geopolymers are a class of inorganic polymers that can be considered a type of advanced ceramic or cementitious material. This study focused on the microstructural characterization of a geopolymer synthesized using a this compound activating solution. The properties of such materials are highly dependent on the synthesis conditions and the molar ratios of the precursors, including the SiO₂/K₂O ratio in the this compound solution. taylorandfrancis.com

Table 5: Role of this compound in Advanced Ceramic Formulations

Application Area	Function of this compound	Property Enhanced	Research Finding/Observation
General Ceramics	Cementing Agent / Binder	Structural integrity, Thermal and chemical durability	Forms stable 3D silicate networks, offering high water resistance. nih.gov
Glass & Advanced Ceramics	Fluxing Agent	Melting efficiency, Durability, Mold strength, Thermal shock resistance	Lowers the melting temperature and improves mechanical properties of the fired ceramic. zfwaterglass.com
Geopolymeric Cements	Activator / Binder	Compressive strength, Microstructure	The SiO₂/K₂O ratio in the this compound solution is a critical parameter for controlling the geopolymer's final properties. researchgate.nettaylorandfrancis.com
Refractories / Coatings	Binder / Coating Agent	High-temperature stability, Chemical resistance	Provides exceptional bonding strength in demanding, high-temperature environments. zfwaterglass.com

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Future Research Directions and Emerging Paradigms

Addressing Gaps in Structural and Spectroscopic Data

Despite numerous investigations, the structural and thermodynamic properties of potassium silicates, particularly in melts and glasses, present apparent contradictions. mdpi.com A significant challenge lies in the unstable behavior of potassium silicate (B1173343) melts with high concentrations of potassium oxide, which complicates in situ experiments. mdpi.com This instability has led to disagreements in the interpretation of experimental data, creating gaps in our fundamental understanding. mdpi.com

Future research must focus on overcoming these experimental limitations. High-temperature Raman spectroscopy has proven to be a valuable tool for quantitatively analyzing the distribution of silicate structural units (Qⁿ species, where 'n' is the number of bridging oxygen atoms per SiO₄ tetrahedron). mdpi.comminsocam.org However, further refinement of spectroscopic interpretation is necessary. For instance, advanced deconvolution of Raman spectra is needed to distinguish between different types of structural units, and complementary techniques like IR spectroscopy could help clarify the role of components such as bound and free water. mdpi.com There is a clear need for additional direct studies, likely combining experimental approaches with theoretical modeling, to unequivocally clarify the structure of highly alkaline potassium silicate melts and glasses. mdpi.com

Spectroscopic Band	Attributed Silicate Unit (Qⁿ)	Vibrational Mode
~1100 cm⁻¹	Q³ (one non-bridging oxygen)	Asymmetric Stretching
~950 cm⁻¹	Q² (two non-bridging oxygens)	Symmetric Stretching
~900 cm⁻¹	Q¹ (three non-bridging oxygens)	Symmetric Stretching
~850 cm⁻¹	Q⁰ (four non-bridging oxygens)	Symmetric Stretching
Data sourced from Raman spectroscopy studies of silicate glasses. mdpi.comminsocam.org

Enhanced Understanding of Ionic Conductivity Mechanisms

The development of next-generation solid-state batteries has spurred interest in potassium-ion conductors, yet highly conductive potassium solid electrolytes remain relatively scarce compared to their lithium and sodium counterparts. dtu.dkwhut.edu.cn This necessitates a deeper investigation into the fundamental mechanisms of ionic transport in potassium-containing materials like potassium orthosilicate (B98303). dtu.dk The ionic conductivity in solid electrolytes is dependent on factors such as the concentration and mobility of the charge carriers (K⁺ ions) and the crystal structure of the material. dtu.dk

Future research should aim to elucidate the specific transport mechanisms at play, which can include vacancy diffusion, direct interstitial movement, or correlated "knock-on" mechanisms. dtu.dk For glassy electrolytes, which are isotropic and lack grain boundaries, understanding how composition affects conductivity is crucial. nih.gov The introduction of complex anions into glassy structures has been proposed to facilitate a "paddlewheel mechanism" that enhances ionic conductivity, a concept that warrants further exploration in this compound systems. nih.gov A key challenge is that the larger ionic radius of potassium often requires volumetric adaptation of crystal lattices to achieve high mobility. dtu.dk Systematic studies combining impedance spectroscopy, solid-state NMR, and computational modeling will be essential to build a comprehensive model of K⁺ ion transport and design novel potassium orthosilicate-based materials with enhanced conductivity for applications in all-solid-state energy storage. nih.govyoutube.com

Exploration of Novel Synthesis Pathways for Tailored Properties

The properties of potassium orthosilicate are intrinsically linked to its physical form, such as particle size, porosity, and crystallinity. Exploring novel synthesis pathways is therefore critical for tailoring these properties for specific applications. Traditional manufacturing involves melting sand with potash at high temperatures, but modern techniques offer greater control. zfwaterglass.com

Promising future directions include sol-gel and hydrothermal methods. mdpi.commdpi.com

Sol-gel synthesis , which involves the hydrolysis and condensation of precursors like tetraethyl orthosilicate (TEOS) in the presence of a potassium source, allows for the creation of highly pure and homogenous materials at milder temperatures. mdpi.comnih.gov This method offers pathways to produce mesoporous silica (B1680970) nanoparticles with high surface areas, which could be adapted for potassium orthosilicate. mdpi.com

Hydrothermal synthesis , conducted at elevated temperature and pressure, can yield distinct crystalline polymorphs and provides excellent control over particle size and morphology. mdpi.commdpi.com It is considered a more economical and convenient route compared to other methods for certain silicate minerals. mdpi.com

Further research into one-pot synthesis and simple precipitation processes could lead to scalable and cost-effective production of potassium orthosilicate with desired characteristics, such as nano-sized spherical particles. researchgate.net The use of structure-directing agents and templates during synthesis could also enable the creation of materials with ordered porosity and unique internal structures. mdpi.comresearchgate.net

Advanced Computational Approaches for Predictive Material Design

Purely experimental approaches to material discovery and optimization are often time-consuming and resource-intensive. Advanced computational modeling offers a powerful alternative for predicting the properties of potassium orthosilicate and guiding the design of new materials. mdpi.comarchie-west.ac.uk The combination of high-throughput molecular dynamics (MD) simulations and machine learning (ML) has emerged as a robust approach to predict the properties of silicate glasses from their composition, offering greater accuracy than older additive models. nih.gov

Future research will increasingly leverage these predictive tools. Physicochemical and thermodynamic modeling can be used to predict the structure of this compound melts as a function of temperature and composition, helping to resolve experimental contradictions. mdpi.com Machine-learning interatomic potentials (MLPs) offer a balance between the accuracy of density functional theory (DFT) and the efficiency of classical molecular dynamics, enabling more realistic simulations of complex processes like silicate-water reactivity. researchgate.net By developing multiscale modeling strategies—spanning from the quantum-mechanical to the atomistic and mesoscale levels—researchers can create virtual models that simulate the entire synthesis process. archie-west.ac.uk This "digital twin" approach would enable the targeted, in silico design of potassium orthosilicate materials with optimized properties for specific applications, significantly accelerating the pace of innovation. archie-west.ac.uk

Integration of Potassium Orthosilicate in Multifunctional Composites

The inherent properties of this compound, such as thermal stability and binding capabilities, make it an excellent candidate for integration into multifunctional composite materials. zfwaterglass.com Future research is expected to expand its use beyond traditional applications like coatings and adhesives into advanced, high-performance composites. researchgate.net

A particularly promising area is in high-temperature applications. For example, incorporating potassium-based activators into geopolymer composites has been shown to enhance refractoriness and mechanical strength at elevated temperatures. researchgate.net Studies on carbon fiber prepreg composites with an aluminosilicate (B74896) matrix modified with potassium phosphate (B84403) demonstrated a dramatic increase in tensile strength at temperatures of 600 °C and 800 °C. researchgate.net This highlights the potential for developing this compound-based composites for aerospace, automotive, and fire-resistant building materials. mdpi.com Another emerging frontier is in functional materials for environmental or energy applications, such as superabsorbent composites for managing agricultural water stress or transparent wood-based composites for electromagnetic shielding. mdpi.comacs.org Research in this area will focus on optimizing the interface between the silicate matrix and the reinforcing fillers to achieve a synergistic combination of properties, including mechanical robustness, thermal insulation, and specific functional responses. mdpi.com

Composite System	Matrix/Binder	Reinforcement/Filler	Enhanced Property	Potential Application
Geopolymer Composite	Metakaolin activated by this compound	Corundum	High refractoriness, thermal shock resistance	Petrochemical, non-ferrous industries
Carbon Fiber Composite	Aluminosilicate with potassium phosphate	Carbon Fiber Fabric	High-temperature tensile strength	High-temperature structural components
Superabsorbent Composite	Polyaspartic acid, Acrylic acid	Diatomaceous earth (siliceous)	Water retention, thermal stability	Agriculture, water management
Transparent Wood Composite	Epoxy Resin	Delignified wood fibers, nano-silica	Electromagnetic shielding, thermal insulation	Smart windows, energy-saving systems
Table summarizing examples of silicate-based multifunctional composites. researchgate.netmdpi.comacs.org

Interdisciplinary Research at the Interface of Materials Science, Chemistry, and Geochemistry

The multifaceted nature of potassium orthosilicate necessitates a deeply interdisciplinary research approach. Its relevance spans fundamental chemistry, applied materials science, and the earth sciences. mdpi.comwikipedia.org Future breakthroughs will increasingly originate from collaborations at the interface of these fields.

Geochemistry and Materials Science: The physicochemical properties of potassium silicates are fundamental to understanding mineral formation and petrology. mdpi.com This geochemical knowledge, particularly concerning dissolution and precipitation processes, can inform the hydrothermal synthesis of novel silicate materials for industrial use. mdpi.com Conversely, advanced characterization techniques from materials science can help elucidate the structure of natural silicate melts and minerals.

Chemistry and Materials Science: The principles of chemical synthesis, including sol-gel chemistry and polymerization, are foundational to creating this compound materials with tailored architectures and functionalities. nih.govwikipedia.org The integration of these materials into composites for advanced applications like energy storage or catalysis requires a combined understanding of chemical reactivity and material performance. zfwaterglass.com

Geochemistry and Chemistry: The study of how silicate minerals interact with aqueous solutions is relevant to both natural geological processes and industrial applications like the synthesis of nanoporous materials. researchgate.net Understanding these reaction kinetics provides a theoretical basis for both clean production techniques and models of natural phenomena. mdpi.com

By fostering research that combines the molecular-level understanding from chemistry, the performance-driven approach of materials science, and the large-scale perspective of geochemistry, the scientific community can build a comprehensive and predictive understanding of potassium orthosilicate. This integrated approach will be the key to unlocking its potential in fields ranging from sustainable agriculture and green manufacturing to advanced electronics and energy solutions. mdpi.comzfwaterglass.com

Q & A

Q. What established laboratory methods are used to synthesize potassium orthosilicate, and how do reaction conditions influence product purity?

Potassium orthosilicate (K₂SiO₃) is commonly synthesized via sol-gel or hydrothermal methods. For example, sol-gel synthesis involves hydrolyzing silicates (e.g., tetraethyl orthosilicate) under alkaline conditions with potassium hydroxide. Reaction parameters such as pH, temperature, and precursor ratios critically affect crystallinity and phase purity. Hydrothermal synthesis at elevated pressures (~1–3 GPa) can yield distinct polymorphs, as seen in studies of magnesium orthosilicate under high-pressure conditions .

Q. Which spectroscopic and structural characterization techniques are most effective for analyzing potassium orthosilicate?

Key techniques include:

• X-ray diffraction (XRD) to confirm crystalline phases and detect impurities.
• Fourier-transform infrared spectroscopy (FTIR) to identify Si-O bonding environments.
• Scanning electron microscopy with energy-dispersive X-ray spectroscopy (SEM-EDS) for elemental mapping and morphology analysis. Referencing literature protocols, such as those in catalyst preparation studies, ensures alignment with validated methodologies .

Q. What are the primary applications of potassium orthosilicate in materials science?

It is used as a precursor in ceramics, catalysts, and ion-exchange materials. For instance, potassium orthosilicate-derived catalysts exhibit stability in Fischer-Tropsch synthesis due to their silicate framework, which supports metal dispersion .

Advanced Research Questions

Q. How do high-pressure conditions affect the elastic properties and phase stability of potassium orthosilicate, and what implications does this have for geochemical modeling?

Studies on β-Mg₂SiO₄ demonstrate that pressure derivatives of bulk (K) and shear (G) moduli decrease velocity contrasts between polymorphs. Extending this to potassium orthosilicate requires measuring its pressure-dependent elastic wave velocities and comparing them to seismic data for mantle composition models. Contradictions in velocity contrasts may arise from unaccounted temperature derivatives (dK/dT, dG/dT), necessitating combined high-pressure/temperature experiments .

Q. What experimental challenges arise in reconciling contradictory data on potassium orthosilicate’s bioactivity in bone regeneration studies?

Discrepancies in osteoblast proliferation studies (e.g., enhanced vs. neutral effects) may stem from differences in silicon bioavailability. Potassium orthosilicate must hydrolyze to orthosilicic acid (Si(OH)₄) under physiological conditions to exert bioactivity. Researchers should standardize delivery methods (e.g., granulated vs. dissolved forms) and quantify silicon release kinetics using inductively coupled plasma mass spectrometry (ICP-MS) .

Q. How can researchers optimize potassium orthosilicate’s ion-exchange capacity for environmental remediation applications?

Methodological approaches include:

• Modifying silicate frameworks with transition metals to enhance heavy metal adsorption.
• Conducting batch adsorption experiments with varying pH, ionic strength, and competing ions.
• Comparing performance to computational models of ion-exchange kinetics. Contradictions in adsorption efficiency may relate to pore structure heterogeneity, requiring BET surface area analysis .

Methodological and Interdisciplinary Questions

Q. What strategies can mitigate phase impurities during potassium orthosilicate synthesis for catalytic applications?

• Use in situ XRD to monitor phase transitions during calcination.
• Optimize calcination temperature/time to avoid decomposition into SiO₂ and K₂O.
• Cross-validate results with thermogravimetric analysis (TGA) to track mass loss events .

Q. How does potassium orthosilicate’s behavior in aqueous environments impact its stability in composite materials?

Hydrolysis studies should quantify dissolution rates via conductivity measurements and correlate them with material porosity (measured by mercury intrusion porosimetry). Conflicting stability data may arise from variations in sample aging or storage conditions .

Q. What interdisciplinary approaches are needed to study potassium orthosilicate’s role in hybrid materials (e.g., polymer-silicate composites)?

Combine materials science (e.g., tensile testing) with chemical analysis (e.g., NMR to probe silicate-polymer interactions). Contradictions in mechanical properties may reflect incomplete crosslinking, addressed by optimizing synthesis protocols .

Data Analysis and Interpretation

Q. How should researchers address discrepancies in spectroscopic data when characterizing potassium orthosilicate-doped materials?

• Perform peak deconvolution in XRD/FTIR spectra to distinguish overlapping signals from impurities.
• Use reference databases (e.g., ICDD PDF-4+) for phase identification.
• Report experimental parameters (e.g., beam energy, scan rate) to ensure reproducibility .

Q. What statistical methods are appropriate for analyzing variability in potassium orthosilicate’s ion-exchange performance across replicate experiments?

Apply ANOVA to assess significance of variable effects (e.g., pH, temperature) and use multivariate regression to model adsorption capacity. Outliers may indicate uncontrolled variables like trace contaminants .